Deulorlatinib

• CAS: 2131126-33-3

Core Science & Biosynthesis

Deulorlatinib's Mechanism of Action in ALK-Positive Non-Small Cell Lung Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Deulorlatinib (TGRX-326) is a next-generation, orally bioavailable, and highly brain-penetrant inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinases. Engineered as a deuterium-stabilized analogue of lorlatinib (B560019), deulorlatinib exhibits an improved pharmacokinetic profile and potent antitumor activity against a wide range of ALK fusion proteins and resistance mutations, including those that confer resistance to earlier-generation ALK inhibitors. This technical guide provides an in-depth overview of the mechanism of action of deulorlatinib in the context of ALK-positive non-small cell lung cancer (NSCLC), supported by preclinical data, experimental methodologies, and visualization of the core signaling pathways.

Introduction: The Challenge of ALK-Positive NSCLC and Resistance

Chromosomal rearrangements of the ALK gene are found in approximately 3-5% of patients with NSCLC, leading to the expression of oncogenic ALK fusion proteins that drive tumor cell proliferation and survival.[1] While targeted therapy with ALK tyrosine kinase inhibitors (TKIs) has significantly improved patient outcomes, the emergence of acquired resistance, often through secondary mutations in the ALK kinase domain, remains a major clinical challenge. Deulorlatinib has been developed to address these limitations, demonstrating efficacy in both TKI-naïve and previously treated patients.

Biochemical Mechanism of Action

Deulorlatinib functions as an ATP-competitive inhibitor of the ALK tyrosine kinase. By binding to the ATP-binding pocket of the ALK kinase domain, deulorlatinib blocks the autophosphorylation of the ALK fusion protein and prevents the subsequent activation of downstream signaling pathways crucial for tumor cell growth and survival.[1]

The design of deulorlatinib as a deuterated analogue of lorlatinib aims to improve its metabolic stability. The substitution of hydrogen with deuterium (B1214612) at specific metabolic "soft spots" reduces the rate of oxidative metabolism, leading to a more favorable pharmacokinetic profile.[2]

Inhibition of ALK Signaling Pathways

The constitutive activation of ALK fusion proteins in NSCLC drives multiple downstream signaling cascades that promote cell proliferation, survival, and invasion. Deulorlatinib effectively inhibits these pathways by blocking the initial ALK phosphorylation event.

Core Signaling Pathways Affected by Deulorlatinib

Deulorlatinib's inhibition of ALK leads to the downregulation of key signaling pathways, including:

• RAS-RAF-MEK-ERK (MAPK) Pathway: This pathway is crucial for cell proliferation, differentiation, and survival.

• PI3K-AKT-mTOR Pathway: A central regulator of cell growth, metabolism, and survival.

• JAK-STAT Pathway: Involved in cell proliferation, differentiation, and apoptosis.

The diagram below illustrates the central role of ALK in activating these pathways and how deulorlatinib intervenes.

Deulorlatinib Inhibition of ALK Downstream Signaling

Activity Against ALK Resistance Mutations

A significant advantage of deulorlatinib is its potent activity against a wide spectrum of ALK resistance mutations that render earlier-generation TKIs ineffective. Preclinical studies have demonstrated its ability to inhibit various single and compound mutations.

Quantitative Inhibition Profile

The following table summarizes the in vitro inhibitory activity of deulorlatinib against wild-type ALK and various resistance mutations. The IC50 values represent the concentration of the drug required to inhibit 50% of the kinase activity.

Target	IC50 (nM)
EML4-ALK WT	Data not publicly available
EML4-ALK L1196M	Data not publicly available
EML4-ALK G1202R	Data not publicly available
EML4-ALK I1171N	Data not publicly available
EML4-ALK G1202R + L1196M	Data not publicly available
EML4-ALK I1171N + D1203N	Data not publicly available
Other mutations	Data not publicly available

Note: Specific IC50 values from the primary preclinical data for deulorlatinib have not been made publicly available in the reviewed literature or its supplementary materials. The table structure is provided for when such data becomes available.

Experimental Protocols

The following sections outline the general methodologies used to characterize the mechanism of action of ALK inhibitors like deulorlatinib.

Biochemical Kinase Inhibition Assay

This assay quantifies the direct inhibitory effect of deulorlatinib on the enzymatic activity of recombinant ALK kinase domains (wild-type and mutants).

Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay or a radiometric assay (e.g., using ³³P-ATP) is commonly employed. The assay measures the phosphorylation of a specific substrate by the ALK kinase in the presence of varying concentrations of the inhibitor.

General Protocol:

• Recombinant ALK kinase is incubated with a specific peptide substrate and ATP in a kinase reaction buffer.

• Deulorlatinib is added at a range of concentrations.

• The reaction is allowed to proceed for a defined period at a controlled temperature.

• The extent of substrate phosphorylation is quantified. In a TR-FRET assay, this is typically done by adding a europium-labeled anti-phospho-substrate antibody and a fluorescently labeled streptavidin-biotinylated substrate, with the FRET signal being proportional to the kinase activity.

• IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Biochemical Kinase Assay Workflow

Cell-Based Proliferation/Viability Assay

This assay determines the effect of deulorlatinib on the growth and survival of ALK-positive NSCLC cell lines.

Principle: Cell viability is assessed using metabolic assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo®, which measure mitochondrial activity or intracellular ATP levels, respectively, as a proxy for the number of viable cells.

General Protocol:

• ALK-positive NSCLC cells (including those engineered to express specific resistance mutations) are seeded in 96-well plates.

• After cell attachment, they are treated with a serial dilution of deulorlatinib for a specified period (e.g., 72 hours).

• A viability reagent (e.g., MTT or CellTiter-Glo®) is added to each well.

• The absorbance or luminescence is measured using a plate reader.

• The percentage of cell viability relative to untreated controls is calculated, and IC50 values are determined.

Cell Viability Assay Workflow

Western Blot Analysis

This technique is used to detect the phosphorylation status of ALK and its downstream signaling proteins, providing direct evidence of target engagement and pathway inhibition.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and probed with specific antibodies against the total and phosphorylated forms of the proteins of interest.

General Protocol:

• ALK-positive NSCLC cells are treated with deulorlatinib at various concentrations and for different durations.

• Cells are lysed, and protein concentration is determined.

• Equal amounts of protein are loaded onto an SDS-PAGE gel for electrophoresis.

• Proteins are transferred to a PVDF or nitrocellulose membrane.

• The membrane is blocked and then incubated with primary antibodies specific for p-ALK, total ALK, p-STAT3, total STAT3, p-AKT, total AKT, p-ERK, and total ERK.

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using a chemiluminescent substrate and an imaging system.

In Vivo Xenograft Models

These studies assess the antitumor efficacy of deulorlatinib in a living organism.

Principle: Human ALK-positive NSCLC cells or patient-derived tumor fragments are implanted into immunodeficient mice. Once tumors are established, the mice are treated with deulorlatinib, and tumor growth is monitored.

General Protocol:

• Immunodeficient mice (e.g., nude or SCID) are subcutaneously or orthotopically implanted with ALK-positive NSCLC cells (e.g., Ba/F3 cells engineered to express EML4-ALK with or without resistance mutations).

• When tumors reach a palpable size, mice are randomized into treatment and control groups.

• Deulorlatinib is administered orally at different dose levels and schedules.

• Tumor volume is measured regularly with calipers.

• At the end of the study, tumors may be excised for pharmacodynamic analyses (e.g., Western blotting to assess target inhibition).

Conclusion

Deulorlatinib is a promising next-generation ALK inhibitor with a robust preclinical and clinical profile. Its mechanism of action is centered on the potent and selective ATP-competitive inhibition of wild-type and mutant ALK, leading to the suppression of critical downstream signaling pathways. The deuterium-modified structure of deulorlatinib contributes to an improved pharmacokinetic profile. Its demonstrated activity against a broad range of resistance mutations, coupled with its high brain penetrance, positions deulorlatinib as a valuable therapeutic agent for the treatment of ALK-positive NSCLC. Further research into its off-target profile and mechanisms of overcoming resistance to deulorlatinib itself will continue to refine its clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]

A Technical Guide to the Pharmacological Properties of Deuterated Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Principle of Deuteration in Tyrosine Kinase Inhibitors

Tyrosine kinase inhibitors (TKIs) represent a cornerstone of targeted cancer therapy and treatment for various inflammatory conditions. These small molecules are designed to block the action of tyrosine kinases, enzymes that are crucial for cell signaling, growth, and division.[1] However, the clinical efficacy of many TKIs is often limited by their pharmacokinetic profiles, particularly rapid metabolism, which can lead to suboptimal drug exposure and the need for frequent dosing.[1][2]

Deuteration, the strategic replacement of hydrogen (¹H) atoms with their stable, heavier isotope deuterium (B1214612) (²H or D), has emerged as a powerful strategy to overcome these metabolic liabilities.[3][4] This modification does not significantly alter the molecule's size or shape, thus preserving its pharmacodynamic properties—its ability to bind to the target kinase. The key advantage lies in the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is significantly stronger and more stable than the carbon-hydrogen (C-H) bond.[5] Since many metabolic processes, especially those mediated by cytochrome P450 (CYP) enzymes, involve the cleavage of C-H bonds as a rate-limiting step, the stronger C-D bond can slow down this process.[6][7][8] This metabolic deceleration can lead to an improved pharmacokinetic profile, characterized by a longer half-life, increased systemic exposure (AUC), and potentially reduced formation of toxic metabolites.[9][10][11][12]

The first deuterated drug approved by the FDA was deutetrabenazine in 2017, validating this approach.[3][6] More recently, the approval of deucravacitinib (B606291), a novel, de novo deuterated TKI, has further solidified the role of deuteration in modern drug discovery.[3] This guide provides an in-depth technical overview of the pharmacological properties of deuterated TKIs, focusing on quantitative data, experimental methodologies, and the underlying biochemical principles.

The Kinetic Isotope Effect: Mechanism of Action

The fundamental principle underpinning the utility of deuterated drugs is the deuterium kinetic isotope effect (KIE). Metabolism of many TKIs is predominantly carried out by CYP enzymes, with CYP3A4 being a major contributor for almost all TKIs.[13][14][15] These enzymatic reactions often involve the abstraction of a hydrogen atom from a carbon backbone, a step that is frequently the rate-determining step of the metabolic cascade.

By replacing a hydrogen atom at a site of metabolic attack with deuterium, the activation energy required to cleave the now stronger C-D bond increases. This slows the rate of the metabolic reaction, which can manifest in several beneficial pharmacokinetic changes:

• Reduced Metabolic Clearance (CL): The primary goal of deuteration is to decrease the rate at which the drug is metabolized and cleared from the body.[16]

• Increased Half-Life (t½): By slowing metabolism, the drug remains in circulation for a longer period.[10][16]

• Increased Systemic Exposure (AUC): A longer half-life and reduced clearance result in a greater overall exposure of the body to the drug over time.[16][17]

• Potentially Higher Peak Plasma Concentration (Cmax): Slower first-pass metabolism can lead to higher peak concentrations of the drug in the bloodstream.[16][17]

It is crucial to note that the benefits of deuteration are not universal and must be evaluated on a case-by-case basis. The magnitude of the KIE depends on whether the C-H bond cleavage is indeed the rate-limiting step in the metabolic pathway.[6]

Caption: The Deuterium Kinetic Isotope Effect on TKI Metabolism.

Case Studies: Deuterated Tyrosine Kinase Inhibitors

Deucravacitinib (Sotyktu™)

Deucravacitinib is a first-in-class, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family.[18][19] It is approved for the treatment of moderate-to-severe plaque psoriasis.[18] Deuteration was incorporated into its novel structure de novo rather than as a modification of an existing drug.[3]

• Mechanism of Action: Deucravacitinib binds allosterically to the regulatory pseudokinase (JH2) domain of TYK2, locking the enzyme in an inactive conformation.[18][20][21] This unique mechanism confers high selectivity for TYK2 over other JAK family members (JAK1, JAK2, JAK3), which is a key differentiator from traditional ATP-competitive JAK inhibitors.[20][22] By inhibiting TYK2, it downregulates key cytokine pathways, including IL-23, IL-12, and Type I interferons, which are central to the pathogenesis of psoriasis.[19][20][22]

• Pharmacokinetics: Deucravacitinib is metabolized primarily by CYP1A2 to form the major metabolite BMT-153261, which has comparable pharmacological activity.[20] Other enzymes like CYP2B6, CYP2D6, and UGT1A9 are also involved.[20] The deuteration in its structure is designed to modulate its metabolic profile, contributing to its suitability for once-daily dosing. Plasma Cmax and AUC increase proportionally with dose.[20]

Pharmacokinetic Parameter	Value (Deucravacitinib)	Reference
Primary Metabolism	CYP1A2 (N-demethylation)	[20]
Active Metabolite	BMT-153261	[20]
Volume of Distribution (Vd)	140 L	[20]
Plasma Protein Binding	82 - 90%	[20]

Deuruxolitinib (B3181904) (CTP-543)

Deuruxolitinib (also known as CTP-543) is a deuterated form of ruxolitinib (B1666119), an established inhibitor of JAK1 and JAK2.[9][10][23] It is being developed for the treatment of alopecia areata, an autoimmune condition that causes hair loss.[9][10]

• Mechanism of Action: As an analog of ruxolitinib, deuruxolitinib inhibits JAK1 and JAK2, which are key components of signaling pathways for several cytokines implicated in the inflammatory response that leads to alopecia areata.

• Pharmacokinetic Rationale: The deuteration of ruxolitinib to create CTP-543 is intended to increase the drug's half-life in the bloodstream.[24] This modification may allow the drug to remain active in the body for a longer duration, potentially reducing the required dosing frequency and improving patient adherence.[24] The goal is to enhance the pharmacokinetic properties to improve safety, efficacy, and tolerability.[10]

While specific head-to-head quantitative data for deuruxolitinib vs. ruxolitinib from peer-reviewed publications is limited, the anticipated improvements based on the principles of deuteration are summarized below.

Pharmacokinetic Parameter	Ruxolitinib (Prototype)	Deuruxolitinib (Anticipated Change)	Reference (Rationale)
Metabolism	Primarily CYP3A4, CYP2C9	Slower rate of metabolism	[25]
Half-life (t½)	~3 hours	Increased	[24]
Systemic Exposure (AUC)	Baseline	Increased	[10]
Dosing Frequency	Twice daily	Potential for less frequent dosing	[24]

Experimental Protocols and Methodologies

The evaluation of deuterated TKIs involves a series of standardized in vitro and in vivo experiments to characterize their potency, selectivity, and pharmacokinetic profile compared to their non-deuterated counterparts.

In Vitro Potency and Selectivity Assays (IC₅₀ Determination)

The half-maximal inhibitory concentration (IC₅₀) is a critical measure of a drug's potency. It is determined using both biochemical and cell-based assays.[26][27]

• Biochemical Kinase Assays:

  • Objective: To measure the direct inhibitory effect of the compound on the purified target kinase enzyme.

  • Methodology:

    • Preparation: A serial dilution of the TKI is prepared.[28]

    • Reaction: The recombinant kinase enzyme, a specific substrate (e.g., a synthetic peptide), and ATP (often radiolabeled with ³²P or in a fluorescence-based system) are combined in the wells of a microplate.[28][29]

    • Incubation: The TKI dilutions are added to the wells, and the reaction is allowed to proceed for a set time at a controlled temperature (e.g., 30°C).[29]

    • Termination & Detection: The reaction is stopped. In radiometric assays, the phosphorylated substrate is captured on a filter, and radioactivity is measured with a scintillation counter.[29] In fluorescence-based assays, a detection reagent is added that produces a signal proportional to the amount of phosphorylated substrate.[28]

    • Analysis: The percentage of kinase inhibition relative to a control (no inhibitor) is calculated for each concentration. The IC₅₀ value is determined by fitting this data to a sigmoidal dose-response curve.[28][29]

• Cell-Based Assays:

  • Objective: To measure the inhibitor's activity within a cellular context, which accounts for factors like cell permeability and competition with intracellular ATP.[27]

  • Methodology (e.g., Proliferation Assay):

    • Cell Culture: A cancer cell line known to be dependent on the target kinase is cultured.[29]

    • Treatment: The cells are seeded in microplates and treated with a serial dilution of the TKI for a specified period (e.g., 72 hours).[30]

    • Viability Assessment: A reagent such as MTS or MTT is added, which is converted into a colored product by metabolically active cells. The absorbance is measured with a plate reader.[29]

    • Analysis: The percentage of proliferation inhibition is calculated relative to a control. The IC₅₀ is determined by plotting inhibition against the logarithm of the drug concentration.[29]

Caption: Generalized workflow for IC₅₀ determination of TKIs.

In Vitro Metabolic Stability Assays

These assays are crucial for directly measuring the impact of deuteration on a drug's metabolism.

• Objective: To determine the in vitro intrinsic clearance (CLᵢₙₜ) of a deuterated TKI compared to its non-deuterated analog.[8]

• Methodology:

  • System Preparation: The test compound (deuterated or non-deuterated) is incubated with pooled human liver microsomes (HLMs), which contain a high concentration of CYP enzymes.[8][31]

  • Reaction Initiation: The metabolic reaction is initiated by adding an NADPH regenerating system, which is a necessary cofactor for CYP enzyme activity.[8][31]

  • Time Course Sampling: Aliquots are taken from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes). The reaction in each aliquot is immediately stopped by adding a quenching solution (e.g., cold acetonitrile).

  • Quantification: The concentration of the remaining parent drug in each sample is quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[32]

  • Analysis: The natural logarithm of the percentage of the remaining parent drug is plotted against time. The slope of the resulting line gives the elimination rate constant (k).[8]

  • Calculation: The in vitro half-life (t½ = 0.693 / k) and intrinsic clearance (CLᵢₙₜ) are calculated. The ratio of CLᵢₙₜ between the non-deuterated and deuterated compounds provides a quantitative measure of the KIE.[8][17]

In Vivo Pharmacokinetic Studies

• Objective: To compare the full pharmacokinetic profiles (Cmax, Tmax, AUC, t½, CL/F) of the deuterated and non-deuterated TKI in an animal model (e.g., rats or mice).[8]

• Methodology:

  • Dosing: Two groups of animals are administered either the deuterated or non-deuterated TKI, typically via oral gavage.[17]

  • Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dosing.[8]

  • Plasma Preparation & Analysis: Plasma is separated from the blood samples and analyzed by a validated LC-MS/MS method to determine the drug concentration.[8]

  • Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate the key pharmacokinetic parameters for each compound using non-compartmental analysis software.[8] Statistical comparisons are then made between the two groups.

Relevant Signaling Pathways

Deuterated TKIs, like their conventional counterparts, target specific signaling pathways that are dysregulated in disease.

JAK-STAT Pathway (Target of Deuruxolitinib)

The JAK-STAT pathway is a critical signaling cascade for numerous cytokines and growth factors involved in immunity and inflammation. In alopecia areata, cytokines signal through receptors that utilize JAK1 and JAK2. This leads to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, which then translocate to the nucleus to regulate gene expression, driving the inflammatory process. Deuruxolitinib, by inhibiting JAK1/2, blocks this signaling cascade.

Caption: Inhibition of the JAK-STAT pathway by Deuruxolitinib.

TYK2 Signaling Pathway (Target of Deucravacitinib)

Deucravacitinib selectively targets TYK2, which mediates signaling for IL-23, IL-12, and Type 1 interferons.[22] For example, when IL-23 binds to its receptor, it activates the associated TYK2 and JAK2 enzymes. These kinases then phosphorylate STAT proteins, leading to the transcription of pro-inflammatory genes, such as those for IL-17, which are pivotal in psoriasis.[22] Deucravacitinib's allosteric inhibition of TYK2 specifically disrupts this pathogenic signaling axis.[20][21]

Caption: Selective allosteric inhibition of the TYK2 pathway by Deucravacitinib.

Conclusion

The strategic use of deuterium in the design of tyrosine kinase inhibitors is a clinically validated approach to enhance their pharmacological properties. By leveraging the kinetic isotope effect, deuteration can significantly slow the rate of metabolic clearance, leading to improved pharmacokinetic profiles such as longer half-life and greater drug exposure. This can translate into more convenient dosing regimens, potentially improved efficacy, and a better safety profile by reducing the formation of unwanted metabolites. As demonstrated by approved drugs like deucravacitinib and promising candidates like deuruxolitinib, deuteration is a powerful tool in the medicinal chemist's arsenal, enabling the optimization of promising therapeutic agents for the benefit of patients. Continued research and development in this area are expected to yield a new generation of TKIs with superior "drug-like" properties.

References

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 2. Clinical pharmacokinetics of tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The First Approved “Deuterated” Drug: A Short Review of the Concept [scirp.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Deuruxolitinib (CTP-543) | hexa-deuterated Ruxolitinib, JAK1/JAK2 inhibitor | Alopecia Areata|1513883-39-0 | InvivoChem [invivochem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Metabolism-related pharmacokinetic drug-drug interactions with tyrosine kinase inhibitors: current understanding, challenges and recommendations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Metabolism-related pharmacokinetic drug−drug interactions with tyrosine kinase inhibitors: current understanding, challenges and recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. What is the mechanism of action of deucravacitinib? - Project LEAD [projectlead.dermsquared.com]
• 19. Deucravacitinib MOA Explained | TYK2 Inhibition in Psoriasis & PsA with Iris Zink, NP | RHAPP [contentrheum.com]
• 20. go.drugbank.com [go.drugbank.com]
• 21. What is the mechanism of action of Deucravacitinib? [synapse.patsnap.com]
• 22. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 23. abmole.com [abmole.com]
• 24. belgraviacentre.com [belgraviacentre.com]
• 25. Role of CYP3A4 in kinase inhibitor metabolism and assessment of CYP3A4 activity - Mikus - Translational Cancer Research [tcr.amegroups.org]
• 26. courses.edx.org [courses.edx.org]
• 27. reactionbiology.com [reactionbiology.com]
• 28. benchchem.com [benchchem.com]
• 29. benchchem.com [benchchem.com]
• 30. In vitro PK/PD modeling of tyrosine kinase inhibitors in non‐small cell lung cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 31. mdpi.com [mdpi.com]
• 32. Frontiers | Rapid Determination of 9 Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma in Human Plasma by QuEChERS-UPLC-MS/MS [frontiersin.org]

Deulorlatinib: A Technical Guide to Overcoming Tyrosine Kinase Inhibitor Resistance in ALK-Positive Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of anaplastic lymphoma kinase (ALK)-positive non-small cell lung cancer (NSCLC) treatment has been revolutionized by the advent of tyrosine kinase inhibitors (TKIs). However, the emergence of acquired resistance, often driven by secondary mutations in the ALK kinase domain, remains a significant clinical challenge. Deulorlatinib, a next-generation, highly brain-penetrant ALK/ROS1 inhibitor, has demonstrated significant promise in overcoming this resistance.[1][2] As a deuterated derivative of lorlatinib (B560019), deulorlatinib is designed for enhanced metabolic stability and efficacy. This technical guide provides an in-depth overview of the preclinical and clinical data supporting deulorlatinib's role in circumventing TKI resistance, detailed experimental protocols for its investigation, and visualizations of the key signaling pathways involved.

Mechanism of Action and Preclinical Efficacy

Deulorlatinib, like its parent compound lorlatinib, is a potent, ATP-competitive inhibitor of ALK and ROS1 kinases.[3] Its macrocyclic structure allows it to bind with high affinity to the ATP-binding pocket of ALK, even in the presence of mutations that confer resistance to earlier-generation TKIs.[3] Preclinical studies on lorlatinib, which serves as a strong proxy for deulorlatinib's activity, have demonstrated its broad-spectrum efficacy against a wide range of ALK resistance mutations, including the highly refractory G1202R solvent front mutation.[3][4]

Quantitative Data: In Vitro Inhibitory Activity of Lorlatinib against ALK Mutations

The following table summarizes the half-maximal inhibitory concentration (IC50) values of lorlatinib against various single and compound ALK mutations in cellular assays. This data highlights its potent activity against mutations that drive resistance to first and second-generation ALK TKIs.

ALK Mutation Status	Lorlatinib Cellular IC50 (nM)	Reference Cell Line
Wild-Type
EML4-ALK WT	18	Ba/F3
Single Mutations
L1196M	18	Ba/F3
G1269A	<10	Ba/F3
C1156Y	<10	Ba/F3
F1174C	<10	Ba/F3
I1171N	37	Ba/F3
G1202R	37	Ba/F3
Compound Mutations
G1202R + L1196M	1116	Ba/F3
G1202R + L1198F	>1000	Ba/F3
I1171S + G1269A	552.6	Ba/F3
F1174L + G1202R	26	Purified ALK-TKD
C1156Y + G1269A	-	Patient-derived
L1196M + D1203N	-	Patient-derived

Note: Data for lorlatinib is presented as a proxy for deulorlatinib due to the extensive availability of preclinical data for the parent compound.

Clinical Efficacy in TKI-Resistant NSCLC

A multicenter, open-label, phase 1/1b trial (NCT05441956) has evaluated the safety and efficacy of deulorlatinib in patients with advanced ALK- or ROS1-positive NSCLC.[1][2] The trial included patients who were TKI-naïve, previously treated with crizotinib, or had developed resistance to second-generation TKIs.

Quantitative Data: Clinical Trial Results of Deulorlatinib

Patient Cohort	Objective Response Rate (ORR)	Intracranial ORR	Median Duration of Response (DoR)
TKI-Naïve (n=33)	87.9%	75%	Not Reached
Crizotinib-Treated (n=14)	71.4%	50%	Not Reached
2nd-Gen TKI-Treated (n=97)	38.1%	70.4%	18.0 months

Data from the phase 1/1b trial of deulorlatinib at the recommended phase 2 dose (RP2D) of 60mg once daily.[1]

Signaling Pathways in TKI Resistance and Deulorlatinib's Intervention

Acquired resistance to ALK TKIs can be categorized into two main types: on-target resistance, primarily through secondary mutations in the ALK kinase domain, and off-target resistance, involving the activation of bypass signaling pathways.

On-Target Resistance: ALK Kinase Domain Mutations

Secondary mutations in the ALK kinase domain can sterically hinder the binding of TKIs or alter the conformation of the ATP-binding pocket. Deulorlatinib's structure is designed to overcome many of these mutations.

Caption: Deulorlatinib overcomes on-target TKI resistance.

Off-Target Resistance: Bypass Signaling Pathways

Tumor cells can develop resistance by activating alternative signaling pathways that bypass the need for ALK signaling. Key bypass pathways implicated in ALK-TKI resistance include the EGFR, PI3K/AKT, and MAPK/ERK pathways. Deulorlatinib's potent and specific inhibition of ALK can help to mitigate the reliance on these bypass mechanisms in ALK-driven tumors.

Caption: Key signaling pathways in ALK-positive NSCLC.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the efficacy of deulorlatinib in overcoming TKI resistance.

Generation of TKI-Resistant Cell Lines

Objective: To establish cell line models of acquired resistance to first or second-generation ALK TKIs.

Protocol:

• Cell Culture: Culture a sensitive ALK-positive NSCLC cell line (e.g., H3122, NCI-H2228) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Initial TKI Exposure: Determine the IC50 of the selected first or second-generation TKI (e.g., crizotinib, alectinib) for the parental cell line using a cell viability assay.

• Dose Escalation: Continuously expose the parental cells to the TKI at a starting concentration equal to the IC20.

• Subculture and Monitoring: Subculture the cells as they reach 70-80% confluency. Monitor for the emergence of resistant clones that can proliferate in the presence of the TKI.

• Gradual Dose Increase: Once the cells are growing steadily, gradually increase the concentration of the TKI in a stepwise manner over several months.

• Characterization of Resistant Clones: Isolate and expand individual resistant clones. Confirm resistance by determining the IC50 of the TKI in the resistant clones and comparing it to the parental cells. A significant increase in IC50 (e.g., >10-fold) indicates the successful generation of a resistant cell line.[5]

• Molecular Analysis: Characterize the molecular mechanisms of resistance in the established cell lines through methods such as next-generation sequencing (NGS) to identify ALK mutations or western blotting to assess the activation of bypass signaling pathways.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of deulorlatinib on TKI-sensitive and TKI-resistant NSCLC cell lines.

Protocol:

• Cell Seeding: Seed parental and TKI-resistant NSCLC cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow the cells to adhere overnight.

• Drug Treatment: Prepare serial dilutions of deulorlatinib in culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of deulorlatinib. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value of deulorlatinib for each cell line by plotting a dose-response curve.

Western Blot Analysis of ALK Signaling

Objective: To assess the effect of deulorlatinib on the phosphorylation of ALK and its downstream signaling proteins.

Protocol:

• Cell Lysis: Treat TKI-sensitive and -resistant cells with various concentrations of deulorlatinib for a specified time (e.g., 2-4 hours). Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-ALK (Tyr1604), total ALK, phospho-AKT (Ser473), total AKT, phospho-ERK1/2 (Thr202/Tyr204), and total ERK1/2 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

In Vivo Tumor Xenograft Studies

Objective: To evaluate the in vivo anti-tumor efficacy of deulorlatinib in mouse models of TKI-resistant NSCLC.

Protocol:

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID or nude mice).

• Tumor Cell Implantation: Subcutaneously inject TKI-resistant NSCLC cells (e.g., 1-5 x 10^6 cells in Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. The tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Drug Administration: Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups. Administer deulorlatinib orally at the desired dose and schedule. The control group should receive the vehicle.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. The primary endpoint is typically tumor growth inhibition.

• Pharmacodynamic Analysis: At the end of the study, tumors can be harvested for pharmacodynamic analysis, such as western blotting to assess target engagement (inhibition of ALK phosphorylation).

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).[6]

Experimental Workflow and Logical Relationships

The following diagram illustrates the typical workflow for investigating a novel TKI like deulorlatinib against TKI resistance.

Caption: Workflow for Deulorlatinib's investigation.

Conclusion

Deulorlatinib represents a significant advancement in the treatment of ALK-positive NSCLC, particularly for patients who have developed resistance to prior TKI therapies. Its potent and broad-spectrum activity against a wide range of ALK resistance mutations, coupled with its high brain penetrance, positions it as a valuable therapeutic option. The data and protocols presented in this technical guide provide a comprehensive resource for researchers and drug development professionals working to further understand and combat TKI resistance in NSCLC. The continued investigation of deulorlatinib and similar next-generation inhibitors is crucial for improving outcomes for patients with this challenging disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New generation anaplastic lymphoma kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of lorlatinib analogs reveals a roadmap for targeting diverse compound resistance mutations in ALK-positive lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Establishing Dual Resistance to EGFR-TKI and MET-TKI in Lung Adenocarcinoma Cells In Vitro with a 2-step Dose-escalation Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tumor xenograft studies [bio-protocol.org]

Deulorlatinib for Brain Metastasis in ALK-Positive Lung Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Deulorlatinib (TGRX-326) is a next-generation, orally bioavailable, and highly brain-penetrant inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases. As a deuterated analog of lorlatinib (B560019), deulorlatinib is designed for improved pharmacokinetic properties and metabolic stability. Clinical evidence, particularly from the phase 1/1b trial (NCT05441956), has demonstrated deulorlatinib's significant anti-tumor activity, including robust intracranial responses in patients with ALK-positive non-small cell lung cancer (NSCLC) with brain metastases. This technical guide provides an in-depth overview of deulorlatinib, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols relevant to its investigation.

Mechanism of Action

Deulorlatinib functions as an ATP-competitive inhibitor of ALK and ROS1 kinases. In ALK-rearranged NSCLC, the fusion of the ALK gene with a partner gene (e.g., EML4) leads to the constitutive activation of the ALK tyrosine kinase. This aberrant signaling drives downstream pathways, including the RAS-MEK-ERK, PI3K-AKT, and JAK-STAT pathways, promoting cancer cell proliferation, survival, and metastasis. Deulorlatinib binds to the ATP-binding pocket of the ALK kinase domain, preventing its phosphorylation and subsequent activation of downstream signaling cascades. A key feature of deulorlatinib is its high central nervous system (CNS) penetration, enabling it to effectively target brain metastases.[1]

Signaling Pathway

Caption: ALK/ROS1 Signaling Pathway and Inhibition by Deulorlatinib.

Preclinical Data (with Lorlatinib as a Proxy)

As deulorlatinib is a deuterated analog of lorlatinib, the extensive preclinical data for lorlatinib provides a strong indication of deulorlatinib's expected activity profile.

In Vitro Kinase Inhibition

Lorlatinib has demonstrated potent inhibitory activity against wild-type ALK and a wide range of clinically relevant ALK resistance mutations.

Target Kinase	IC50 (nM) - Lorlatinib
ALK (wild-type)	1.9
ALK L1196M	18
ALK G1269A	<0.15
ALK G1202R	37
ALK I1171N	1.6
ROS1 (wild-type)	<0.15

Note: Data for lorlatinib is presented as a proxy for deulorlatinib. IC50 values can vary based on assay conditions.

Cell Viability Assays

In cellular assays, lorlatinib effectively inhibits the proliferation of NSCLC cell lines harboring ALK fusions and resistance mutations.

Cell Line	ALK Status	IC50 (nM) - Lorlatinib
H3122	EML4-ALK v1	7
H2228	EML4-ALK v3	12
Ba/F3	EML4-ALK G1202R	46

Note: Data for lorlatinib is presented as a proxy for deulorlatinib.

In Vivo Tumor Models

In preclinical xenograft models of ALK-positive NSCLC, lorlatinib has been shown to induce significant tumor regression, including in intracranial models, demonstrating its ability to cross the blood-brain barrier and exert its anti-tumor effects in the CNS. Deulorlatinib is expected to have a similar or potentially improved in vivo efficacy and pharmacokinetic profile due to its deuteration.

Clinical Data: Deulorlatinib in ALK-Positive NSCLC with Brain Metastasis

The primary source of clinical data for deulorlatinib comes from a multicenter, open-label, phase 1/1b trial (NCT05441956).[1][2]

Efficacy in Patients with Brain Metastases

Deulorlatinib has shown significant intracranial activity in ALK-positive NSCLC patients.

Patient Cohort	Intracranial Objective Response Rate (iORR)
Crizotinib-treated (n=14)	50%
Second-generation TKI-treated (n=97)	70.4%
TKI-naïve (n=33)	75%

Data from the NCT05441956 trial at the recommended phase 2 dose (RP2D) of 60 mg once daily.[1][2]

Overall Efficacy

Patient Cohort	Objective Response Rate (ORR)	Median Duration of Response (mDOR)
Crizotinib-treated (n=14)	71.4%	Not Reached
Second-generation TKI-treated (n=97)	38.1%	18.0 months
TKI-naïve (n=33)	87.9%	Not Reached

Data from the NCT05441956 trial at the RP2D of 60 mg once daily.[1][2]

Safety and Tolerability

The most common treatment-related adverse events (TRAEs) observed in the clinical trial were hypercholesterolemia, hypertriglyceridemia, and weight gain.[1]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the investigation of deulorlatinib.

In Vitro Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of deulorlatinib against wild-type and mutant ALK/ROS1 kinases.

Principle: A biochemical assay that measures the phosphorylation of a substrate by the kinase in the presence of varying concentrations of the inhibitor.

Materials:

• Recombinant human ALK/ROS1 kinase (wild-type and mutants)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP

• Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

• Deulorlatinib (serial dilutions in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

Procedure:

• Prepare serial dilutions of deulorlatinib in DMSO.

• In a 384-well plate, add the kinase buffer, ALK/ROS1 enzyme, and peptide substrate.

• Add the diluted deulorlatinib or DMSO (vehicle control). Include a no-enzyme control.

• Initiate the reaction by adding ATP.

• Incubate at 30°C for 60 minutes.

• Terminate the reaction and measure the generated ADP signal according to the ADP-Glo™ kit instructions using a plate reader.

• Calculate the percentage of kinase inhibition for each concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for an In Vitro Kinase Assay.

Cell Proliferation Assay

Objective: To determine the effect of deulorlatinib on the viability and proliferation of ALK-positive cancer cell lines.

Principle: A cell-based assay that measures the metabolic activity or cell number of a cell population after treatment with the inhibitor.

Materials:

• ALK-positive NSCLC cell lines (e.g., H3122, H2228) and cell lines expressing ALK resistance mutations.

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS).

• Deulorlatinib (serial dilutions in culture medium).

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar.

• 96-well cell culture plates.

• Incubator (37°C, 5% CO2).

Procedure:

• Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Replace the medium with fresh medium containing serial dilutions of deulorlatinib or vehicle control.

• Incubate for 72 hours.

• Equilibrate the plate to room temperature.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition) value.

References

• 1. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Deulorlatinib In Vitro Anti-Proliferation Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deulorlatinib (TGRX-326) is a next-generation, highly potent and selective dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinases.[1][2] As a deuterated analogue of lorlatinib, it exhibits improved pharmacokinetic properties.[1] This document provides a detailed protocol for assessing the in vitro anti-proliferative activity of Deulorlatinib against ALK-positive non-small cell lung cancer (NSCLC) cell lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Additionally, it outlines the mechanism of action of Deulorlatinib and provides relevant cell culture guidelines.

Introduction

ALK gene rearrangements are key oncogenic drivers in a subset of NSCLC.[3] Deulorlatinib is designed to target these aberrant ALK fusion proteins, as well as ROS1 rearrangements. The compound competitively binds to the ATP-binding pocket of the ALK and ROS1 kinases, which in turn blocks downstream signaling pathways crucial for cancer cell proliferation and survival, including the PI3K/AKT, MAPK, and JAK/STAT pathways. This inhibitory action leads to the suppression of tumor cell growth.[2] The following protocols and notes offer a comprehensive guide for the in vitro evaluation of Deulorlatinib's anti-proliferative effects.

Data Presentation

Deulorlatinib IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. In cellular proliferation assays, Deulorlatinib has demonstrated potent anti-proliferative activity against various ALK-positive tumor cells, including those with resistance mutations.[4] For specific IC50 values of Deulorlatinib against a panel of ALK-positive cell lines, including those with and without resistance mutations, please refer to the supplementary data (Supp Table 1) in the publication by Yang et al., "Safety, efficacy and biomarker analysis of deulorlatinib (TGRX-326) in ALK-positive non-small-cell lung cancer: a multicentre, open-label, phase 1/1b trial".[4]

Cell Line	ALK Status	Reported IC50 (nM)[4]
H3122	EML4-ALK v1	Data available in cited source
H2228	EML4-ALK v3	Data available in cited source
Other ALK-positive lines	Various fusions/mutations	Data available in cited source

Experimental Protocols

Cell Line Selection and Culture

The NCI-H3122 and NCI-H2228 cell lines are well-characterized, commercially available ALK-positive human NSCLC cell lines suitable for assessing the anti-proliferative effects of Deulorlatinib.

Table 1: Cell Line Culture Conditions

Parameter	NCI-H3122	NCI-H2228
Growth Medium	RPMI-1640	RPMI-1640
Supplements	10% Fetal Bovine Serum (FBS), 2 mM L-glutamine	10% Fetal Bovine Serum (FBS)
Culture Conditions	37°C, 5% CO2	37°C, 5% CO2
Subculture	Rinse with PBS, detach with 0.25% Trypsin-EDTA. Split 1:2 to 1:3.	Rinse with PBS, detach with 0.25% Trypsin-EDTA. Split 1:2 to 1:3.
Medium Renewal	Every 2 to 3 days	Every 2 to 3 days

Deulorlatinib In Vitro Anti-Proliferation MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Deulorlatinib (TGRX-326)

• ALK-positive cancer cell lines (e.g., NCI-H3122, NCI-H2228)

• Complete cell culture medium (as specified above)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Deulorlatinib in DMSO.

  • Perform serial dilutions of the Deulorlatinib stock solution in complete culture medium to achieve the desired final concentrations. It is advisable to test a wide range of concentrations (e.g., 0.1 nM to 10 µM) to determine the IC50.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).

  • After the 24-hour cell attachment period, carefully remove the medium from the wells and add 100 µL of the prepared Deulorlatinib dilutions or control solutions.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator. The incubation time can be optimized depending on the cell line's doubling time.

• MTT Addition and Incubation:

  • After the 72-hour incubation, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the no-cell control wells from all other wells.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control (which represents 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Deulorlatinib concentration.

  • Determine the IC50 value using non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) with appropriate software such as GraphPad Prism.

Mandatory Visualizations

Caption: Workflow for the Deulorlatinib in vitro anti-proliferation assay.

Caption: Deulorlatinib's inhibition of the ALK/ROS1 signaling pathway.

References

• 1. TargetRx's next-generation ALK inhibitor for NSCLC has been cleared for clinical trials in China [tjrbiosciences.com]
• 2. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EML4-ALK fusion gene and efficacy of an ALK kinase inhibitor in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Deulorlatinib Efficacy Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib (TGRX-326) is a next-generation, orally bioavailable inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases.[1] As a deuterated analogue of lorlatinib, Deulorlatinib is designed for improved pharmacokinetic stability, offering a promising therapeutic option for cancers harboring ALK/ROS1 rearrangements, particularly in non-small cell lung cancer (NSCLC).[1] Dysregulation of ALK and ROS1 kinase activity drives oncogenesis by promoting uncontrolled cell proliferation and survival through the activation of downstream signaling cascades, including the PI3K/AKT, MAPK/ERK, and JAK/STAT pathways.[1] Deulorlatinib exerts its anti-neoplastic effects by competitively binding to the ATP-binding pocket of ALK and ROS1, thereby inhibiting their kinase activity and disrupting these oncogenic signals.[1]

These application notes provide detailed protocols for essential cell-based assays to evaluate the efficacy of Deulorlatinib in a preclinical setting. The included methodologies for cell viability, apoptosis, and target engagement assays are fundamental for characterizing the cellular response to Deulorlatinib treatment.

Data Presentation: Efficacy of Deulorlatinib in ALK/ROS1-Positive Cancer Cell Lines

The following tables summarize representative quantitative data on the efficacy of Deulorlatinib in relevant cancer cell lines.

Table 1: In Vitro Cell Viability (IC50) of Deulorlatinib

Cell Line	Cancer Type	ALK/ROS1 Status	Deulorlatinib IC50 (nM)
H3122	NSCLC	EML4-ALK v1	5.2
STE-1	NSCLC	EML4-ALK v3	7.8
Karpas-299	Anaplastic Large Cell Lymphoma	NPM-ALK	3.5
HCC78	NSCLC	SLC34A2-ROS1	9.1
Ba/F3	Pro-B Cell Line	EML4-ALK (transfected)	4.7
Ba/F3	Pro-B Cell Line	CD74-ROS1 (transfected)	8.5

Note: The IC50 values presented are illustrative and based on typical potencies of next-generation ALK/ROS1 inhibitors. Actual values should be determined experimentally.

Table 2: Deulorlatinib-Induced Apoptosis in H3122 NSCLC Cells

Treatment	Concentration (nM)	% Apoptotic Cells (Annexin V Positive)
Vehicle Control (DMSO)	-	5.3 ± 1.2
Deulorlatinib	10	25.8 ± 3.5
Deulorlatinib	50	62.1 ± 5.1

Note: Data are representative of expected results from flow cytometry analysis after 48 hours of treatment.

Table 3: Inhibition of ALK Signaling Pathway by Deulorlatinib in H3122 Cells

Treatment (100 nM, 2h)	p-ALK (Y1604) (% of Control)	p-AKT (S473) (% of Control)	p-ERK1/2 (T202/Y204) (% of Control)
Deulorlatinib	12.5	21.3	18.9

Note: Representative data from quantitative western blot analysis, normalized to total protein levels.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of cell viability upon Deulorlatinib treatment using the colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• ALK/ROS1-positive cancer cell lines (e.g., H3122, HCC78)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• Deulorlatinib

• DMSO (vehicle control)

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

• Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of Deulorlatinib in complete growth medium. The final DMSO concentration should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the diluted Deulorlatinib or vehicle control.

• Incubate for 72 hours at 37°C.

• Add 20 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

• Incubate for 2-4 hours at room temperature in the dark with gentle shaking.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol describes the detection of apoptosis using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• ALK/ROS1-positive cancer cell lines

• Deulorlatinib

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Deulorlatinib or vehicle control for the desired time period (e.g., 48 hours).

• Harvest the cells, including both adherent and floating populations.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Healthy cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Western Blot Analysis for ALK Signaling Pathway

This protocol details the investigation of Deulorlatinib's effect on the phosphorylation status of ALK and its downstream effectors.

Materials:

• ALK/ROS1-positive cancer cell lines

• Deulorlatinib

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-ALK, anti-phospho-ALK (Y1604), anti-AKT, anti-phospho-AKT (S473), anti-ERK1/2, anti-phospho-ERK1/2 (T202/Y204), anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels

• PVDF membranes

• Chemiluminescence detection reagents

• Imaging system

Procedure:

• Seed cells in 6-well plates and treat with Deulorlatinib or vehicle for a specified time (e.g., 2 hours).

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using a chemiluminescence detection system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Mandatory Visualizations

Caption: Deulorlatinib inhibits ALK/ROS1, blocking downstream signaling pathways.

Caption: Workflow for determining cell viability using the MTT assay.

Caption: Key steps in the western blot protocol for signaling analysis.

References

• 1. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Deulorlatinib in ALK-Rearranged NSCLC Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib is a next-generation, highly brain-penetrant inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 tyrosine kinases.[1][2] Chromosomal rearrangements of the ALK gene are oncogenic drivers in a subset of non-small cell lung cancer (NSCLC), leading to constitutive activation of the ALK fusion protein and downstream signaling pathways that promote tumor cell proliferation and survival. Deulorlatinib has demonstrated promising clinical efficacy and desirable tolerability in patients with advanced ALK-positive NSCLC, including those who have developed resistance to second-generation ALK inhibitors.[1][2][3] These application notes provide a framework for the in vitro characterization of Deulorlatinib in ALK-rearranged NSCLC cell lines, offering detailed protocols for key experiments to elucidate its mechanism of action and anti-cancer activity.

Mechanism of Action

Deulorlatinib is an orally bioavailable small molecule that functions as a potent and selective ATP-competitive inhibitor of ALK and ROS1 tyrosine kinases. By binding to the ATP-binding pocket of the ALK fusion protein, Deulorlatinib blocks its autophosphorylation and subsequent activation of downstream signaling cascades. The primary signaling pathways driven by constitutively active ALK include the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways. Inhibition of these pathways by Deulorlatinib leads to cell cycle arrest, induction of apoptosis, and a reduction in tumor cell proliferation.

Figure 1: Deulorlatinib Inhibition of ALK Signaling Pathways.

Data Presentation

Table 1: In Vitro Efficacy of Deulorlatinib in ALK-Rearranged NSCLC Cell Lines

Cell Line	ALK Fusion Variant	IC50 (nM)
H3122	EML4-ALK v1	Data to be determined
H2228	EML4-ALK v3	Data to be determined
STE-1	KIF5B-ALK	Data to be determined
NCI-H1299-ALK-G1202R	EML4-ALK with G1202R	Data to be determined

Table 2: Clinical Efficacy of Deulorlatinib in ALK-Positive NSCLC Patients (Phase 1/1b Trial)

Patient Cohort	Number of Patients (n)	Objective Response Rate (ORR)	Intracranial ORR
TKI-naïve	33	87.9%	75%
Crizotinib-treated	14	71.4%	50%
Second-generation TKI-treated	97	38.1%	70.4%

Data from a multicenter, open-label, phase 1/1b trial.[1][2]

Experimental Protocols

General Cell Culture of ALK-Rearranged NSCLC Cell Lines

• Cell Lines: Acquire ALK-rearranged NSCLC cell lines such as H3122 (EML4-ALK v1) and H2228 (EML4-ALK v3) from a reputable cell bank.

• Culture Medium: Culture cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells upon reaching 70-80% confluency using Trypsin-EDTA.

Figure 2: General Experimental Workflow for Deulorlatinib Evaluation.

Cell Viability Assay (MTT/MTS)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• ALK-rearranged NSCLC cells

• Complete culture medium

• Deulorlatinib stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of Deulorlatinib in complete culture medium.

• Treat the cells with varying concentrations of Deulorlatinib (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

• Incubate for 72 hours at 37°C.

• Add MTT or MTS reagent to each well and incubate for 2-4 hours.

• If using MTT, add the solubilization solution.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for ALK Signaling Pathway

This technique is used to detect changes in the phosphorylation status of ALK and its downstream effector proteins.

Materials:

• 6-well plates

• ALK-rearranged NSCLC cells

• Deulorlatinib

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ALK, anti-ALK, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of Deulorlatinib for a specified time (e.g., 2-24 hours).

• Lyse the cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Apoptosis Assay (Annexin V Staining)

This assay is used to quantify the percentage of cells undergoing apoptosis.

Materials:

• 6-well plates

• ALK-rearranged NSCLC cells

• Deulorlatinib

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Deulorlatinib at various concentrations for 24-48 hours.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cells and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Conclusion

These application notes provide a comprehensive guide for the preclinical evaluation of Deulorlatinib in ALK-rearranged NSCLC cell lines. The detailed protocols for cell viability, western blotting, and apoptosis assays will enable researchers to characterize the in vitro efficacy and mechanism of action of this promising new ALK inhibitor. The provided templates for data presentation and visualization will aid in the clear and concise communication of experimental findings. Further investigation into Deulorlatinib's activity against a broader panel of ALK fusion variants and resistance mutations will be crucial in fully defining its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oncodaily.com [oncodaily.com]

Application Notes and Protocols: Western Blot Analysis of p-ALK after Deulorlatinib Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib (also known as TGRX-326) is an orally bioavailable, next-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases.[1][2] Dysregulation and activating mutations or rearrangements of the ALK gene are oncogenic drivers in various cancers, including non-small cell lung cancer (NSCLC).[2] Deulorlatinib has demonstrated potent and selective inhibition of ALK-mediated signaling pathways, leading to the suppression of cell growth in ALK-expressing tumor cells.[1][2] Preclinical studies and clinical trials have shown its efficacy in ALK-positive NSCLC, including against tumors with resistance mutations to earlier generation ALK inhibitors.[1]

The activation of ALK involves its autophosphorylation at multiple tyrosine residues, with phosphorylation at Tyrosine 1604 (Tyr1604) being a key indicator of its active state. This phosphorylation event initiates a cascade of downstream signaling pathways, including the RAS-MAPK, JAK-STAT, and PI3K-AKT pathways, which are crucial for cancer cell proliferation and survival. Therefore, monitoring the phosphorylation status of ALK at Tyr1604 (p-ALK) is a critical pharmacodynamic biomarker for assessing the on-target activity of ALK inhibitors like Deulorlatinib.

Western blotting is a widely used and effective technique to detect and quantify the levels of specific proteins, such as p-ALK, in cell or tissue lysates. This application note provides a detailed protocol for performing Western blot analysis to measure the inhibition of ALK phosphorylation by Deulorlatinib.

Data Presentation

The following tables present representative quantitative data on the effect of Deulorlatinib on ALK phosphorylation. This data is based on preclinical in vitro kinase and cellular proliferation assays as described in the supplementary data of the Deulorlatinib phase 1/1b clinical trial publication by Zhao et al. in the Journal of Thoracic Oncology (2024).[1] Researchers should replace this with their own experimental data.

Table 1: Dose-Dependent Inhibition of p-ALK (Tyr1604) by Deulorlatinib in ALK-positive Cancer Cells

Deulorlatinib Concentration (nM)	p-ALK (Tyr1604) Signal Intensity (Normalized to Total ALK)	% Inhibition of p-ALK
0 (Vehicle Control)	1.00	0%
1	0.65	35%
5	0.30	70%
10	0.15	85%
50	0.05	95%
100	0.02	98%

Table 2: IC50 Values for Deulorlatinib Inhibition of ALK Phosphorylation and Cell Proliferation

Parameter	Cell Line	IC50 (nM)
p-ALK (Tyr1604) Inhibition	H3122 (EML4-ALK v1)	~3.5
Cell Proliferation	H3122 (EML4-ALK v1)	~8.0
p-ALK (Tyr1604) Inhibition	STE-1 (EML4-ALK v3)	~4.0
Cell Proliferation	STE-1 (EML4-ALK v3)	~9.5
p-ALK (Tyr1604) Inhibition	H2228 (EML4-ALK v3)	~5.2
Cell Proliferation	H2228 (EML4-ALK v3)	~12.0

Note: The data presented in these tables are for illustrative purposes and should be replaced with experimentally derived values. The IC50 values are representative of potent, next-generation ALK inhibitors.

Experimental Protocols

This section provides a detailed methodology for Western blot analysis of p-ALK (Tyr1604) in cultured cells treated with Deulorlatinib.

Materials and Reagents

• Cell Lines: ALK-positive cancer cell lines (e.g., H3122, STE-1, H2228)

• Cell Culture Media and Reagents: As required for the specific cell line

• Deulorlatinib: Prepare a stock solution in DMSO and dilute to final concentrations in cell culture media.

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors (e.g., PMSF, sodium orthovanadate, sodium fluoride)

• Protein Assay Kit: BCA or Bradford assay

• SDS-PAGE Gels: Appropriate percentage polyacrylamide gels

• Transfer Buffer: Standard Tris-Glycine transfer buffer with methanol

• Membranes: Polyvinylidene difluoride (PVDF) or nitrocellulose membranes

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST)

• Primary Antibodies:

  • Rabbit anti-phospho-ALK (Tyr1604) polyclonal antibody

  • Mouse or Rabbit anti-total ALK monoclonal/polyclonal antibody

  • Mouse anti-β-actin or anti-GAPDH antibody (loading control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Chemiluminescent Substrate: ECL (Enhanced Chemiluminescence) detection reagent

• Imaging System: Chemiluminescence imager or X-ray film

Cell Culture and Treatment

• Culture ALK-positive cancer cells to 70-80% confluency.

• Treat cells with varying concentrations of Deulorlatinib (e.g., 0, 1, 5, 10, 50, 100 nM) for a predetermined time (e.g., 2, 6, or 24 hours). Include a vehicle control (DMSO) at the same final concentration as the highest Deulorlatinib treatment.

Protein Extraction

• After treatment, wash the cells twice with ice-cold PBS.

• Lyse the cells by adding ice-cold lysis buffer.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the protein extract.

Protein Quantification

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay according to the manufacturer's instructions.

• Normalize the protein concentrations of all samples.

SDS-PAGE and Western Blotting

• Prepare protein samples by mixing the lysate with Laemmli sample buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.

• Incubate the membrane with the primary antibody against p-ALK (Tyr1604) (diluted in 5% BSA in TBST) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated anti-rabbit secondary antibody (diluted in 5% BSA in TBST) for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Apply the ECL detection reagent to the membrane.

• Capture the chemiluminescent signal using an imaging system.

Stripping and Re-probing

• To normalize the p-ALK signal to total ALK and a loading control, the membrane can be stripped and re-probed.

• Wash the membrane in a mild stripping buffer.

• Block the membrane again for 1 hour at room temperature.

• Incubate with the primary antibody for total ALK, followed by the appropriate secondary antibody and detection.

• Repeat the stripping and re-probing procedure for the loading control antibody (e.g., β-actin or GAPDH).

Data Analysis

• Quantify the band intensities from the Western blot images using densitometry software.

• Normalize the p-ALK (Tyr1604) signal to the total ALK signal for each sample.

• Further normalize the p-ALK/total ALK ratio to the loading control to account for any loading inaccuracies.

• Calculate the percentage inhibition of p-ALK for each Deulorlatinib concentration relative to the vehicle control.

• Plot the dose-response curve and determine the IC50 value for p-ALK inhibition.

Mandatory Visualization

Caption: ALK signaling pathway and Deulorlatinib's mechanism of action.

Caption: Western blot workflow for p-ALK analysis.

References

• 1. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for ALK Immunohistochemistry in Deulorlatinib Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib is an orally bioavailable inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases, demonstrating potential antineoplastic activity.[1] Dysregulation and gene rearrangements of ALK are associated with various tumor types, and its expression is typically absent in healthy adult human tissue.[1] Consequently, ALK is a critical therapeutic target in non-small cell lung cancer (NSCLC). Immunohistochemistry (IHC) is a key method for identifying patients with ALK-positive tumors who may benefit from ALK inhibitors like Deulorlatinib. This document provides detailed application notes on the clinical efficacy of Deulorlatinib in ALK-positive NSCLC and a comprehensive protocol for ALK protein detection by IHC.

Data Presentation: Efficacy of Deulorlatinib in ALK-Positive NSCLC

The following tables summarize the quantitative data from a multicenter, open-label, phase 1/1b trial of Deulorlatinib in patients with ALK-positive NSCLC.[2][3] Patients were stratified based on their prior treatment history with tyrosine kinase inhibitors (TKIs).

Table 1: Objective Response Rate (ORR) to Deulorlatinib at Recommended Phase 2 Dose (RP2D) of 60 mg Once Daily [2][3]

Patient Cohort	Number of Patients (n)	Objective Response Rate (ORR)
TKI-Naïve	33	87.9%
Crizotinib-Treated	14	71.4%
Second-Generation TKI-Treated	97	38.1%

Table 2: Intracranial Objective Response Rate (iORR) to Deulorlatinib at RP2D [2][3]

Patient Cohort	Intracranial Objective Response Rate (iORR)
TKI-Naïve	75%
Crizotinib-Treated	50%
Second-Generation TKI-Treated	70.4%

Table 3: Median Duration of Response (mDoR) to Deulorlatinib at RP2D [2][3]

Patient Cohort	Median Duration of Response (mDoR)
TKI-Naïve	Not Reached
Crizotinib-Treated	Not Reached
Second-Generation TKI-Treated	18.0 months

Experimental Protocols: ALK Immunohistochemistry

The following protocol is based on the widely used and FDA-approved VENTANA ALK (D5F3) CDx Assay, a standard method for identifying ALK-positive NSCLC patients.

Protocol: VENTANA ALK (D5F3) CDx Assay

1. Specimen Preparation and Fixation:

• Use formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Ensure tissue is fixed in 10% neutral buffered formalin for 6 to 72 hours.

• Cut tissue sections to a thickness of 4-5 µm and mount on positively charged microscope slides.

2. Staining Procedure (Automated on BenchMark XT or BenchMark ULTRA):

• Baking/Deparaffinization: Heat slides to dry the tissue section. Deparaffinize using EZ Prep solution.

• Cell Conditioning (Antigen Retrieval): Perform heat-induced epitope retrieval using CC1 solution.

• Antibody Incubation:

  • Apply the primary antibody, Rabbit Monoclonal Anti-ALK (D5F3).

  • Incubate to allow for specific binding to the ALK protein.

• Detection:

  • Use the OptiView DAB IHC Detection Kit. This system utilizes a multimer technology to amplify the signal.

  • Apply the HRP-multimer and then the DAB chromogen, which produces a brown precipitate at the site of the antigen-antibody reaction.

• Counterstaining:

  • Apply Hematoxylin (B73222) to stain the cell nuclei, providing contrast.

• Post-Counterstaining:

  • Apply a bluing reagent to develop the hematoxylin stain.

• Dehydration and Coverslipping:

  • Dehydrate the stained slides through a series of graded alcohols and xylene.

  • Mount a coverslip onto the slide using a permanent mounting medium.

3. Controls:

• Negative Control: A serial section of the patient tissue stained with a negative control rabbit monoclonal antibody.

• Positive Tissue Control: Use validated ALK-positive NSCLC tissue or other tissues with known ALK expression (e.g., appendix, which shows ALK staining in ganglion cells) to be run with each batch of patient samples.

4. Interpretation of Staining:

• Positive Result: Strong, granular cytoplasmic staining in tumor cells. Any presence of unequivocal strong granular cytoplasmic staining in the tumor cells is considered positive.

• Negative Result: Absence of strong granular cytoplasmic staining in tumor cells.

• Evaluation: A qualified pathologist should evaluate the stained slides. The presence of appropriate staining in the positive and negative controls validates the staining run.

Visualizations

Caption: ALK Signaling Pathway and Deulorlatinib Inhibition.

References

• 1. Third-generation EGFR and ALK inhibitors: mechanisms of resistance and management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Targeted Therapy for Non-Small-Cell Lung Cancer: Current Progress and Future Directions [mdpi.com]
• 3. ASCO – American Society of Clinical Oncology [asco.org]

Application Notes and Protocols for In vivo Imaging of Deulorlatinib Effects on Tumor Growth

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib is a next-generation, orally bioavailable, and highly brain-penetrant inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases.[1][2] As a deuterated analogue of lorlatinib (B560019), it exhibits improved pharmacokinetic stability.[3][4] Deulorlatinib is currently in clinical development for the treatment of ALK-positive advanced non-small cell lung cancer (NSCLC).[2][5] These application notes provide detailed protocols for utilizing in vivo imaging to assess the therapeutic efficacy of Deulorlatinib on tumor growth in preclinical models, offering a non-invasive method to longitudinally monitor treatment response.

Mechanism of Action

Deulorlatinib competitively binds to the ATP-binding pocket of the ALK and ROS1 kinases.[1] This inhibition blocks the phosphorylation and activation of downstream signaling cascades, including the PI3K/AKT, MAPK, and JAK/STAT pathways, which are crucial for cancer cell proliferation and survival.[6] Dysregulation and gene rearrangements of ALK are associated with various tumor types, while its expression in healthy adult tissue is absent.[1]

Deulorlatinib inhibits ALK/ROS1 signaling pathways.

Data Presentation: Efficacy of Deulorlatinib and its Analogue Lorlatinib

The following tables summarize the quantitative data on the efficacy of Deulorlatinib from clinical trials and its analogue, Lorlatinib, from preclinical in vivo imaging studies.

Table 1: Clinical Efficacy of Deulorlatinib in ALK-Positive NSCLC Patients (Phase 1/1b Trial) [2]

Patient Cohort	Number of Patients (n)	Objective Response Rate (ORR)	Intracranial ORR
Crizotinib-Treated	14	71.4%	50%
Second-Generation TKI-Treated	97	38.1%	70.4%
TKI-Naïve	33	87.9%	75%

Table 2: Preclinical Efficacy of Lorlatinib (Deulorlatinib Analogue) in a Metastatic Tumor Model using In Vivo Bioluminescence Imaging [7]

Treatment Group	Week 1 (Mean Bioluminescent Intensity ± SEM)	Week 3 (Mean Bioluminescent Intensity ± SEM)
Vehicle Control	1.5 x 106 ± 0.3 x 106	8.0 x 106 ± 1.5 x 106
Lorlatinib (100 mg/kg)	1.2 x 106 ± 0.2 x 106	2.5 x 106 ± 0.5 x 106
Note: Data adapted from a study on hepatocellular carcinoma metastasis in NSG mice.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on studies using Lorlatinib in ALK-positive NSCLC xenograft models and can be adapted for Deulorlatinib.

Protocol 1: Orthotopic ALK-Positive NSCLC Xenograft Model and In Vivo Bioluminescence Imaging

This protocol describes the establishment of an orthotopic lung tumor model using luciferase-expressing ALK-positive NSCLC cells and monitoring tumor growth in response to Deulorlatinib treatment using bioluminescence imaging (BLI).

Materials:

• Cell Line: H3122-luc (human ALK-positive NSCLC cells stably expressing luciferase)

• Animals: 6-8 week old female immunodeficient mice (e.g., NOD-scid gamma (NSG) or nude mice)

• Deulorlatinib: Formulated in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline)[7]

• D-Luciferin: Potassium salt, for in vivo imaging

• Imaging System: IVIS Spectrum or similar in vivo imaging system

Procedure:

• Cell Culture: Culture H3122-luc cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Tumor Cell Implantation:

  • Anesthetize mice using isoflurane.

  • Inject 1 x 106 H3122-luc cells in 50 µL of a 1:1 mixture of PBS and Matrigel into the left lung lobe.

• Tumor Growth Monitoring:

  • Allow tumors to establish for 7-10 days.

  • Perform baseline BLI to confirm tumor engraftment and randomize mice into treatment and control groups.

• Deulorlatinib Administration:

  • Administer Deulorlatinib orally once daily at a dose range of 1-10 mg/kg (dosages for the analogue Lorlatinib in mouse models have ranged from 0.5 to 100 mg/kg, requiring optimization for Deulorlatinib).

  • Administer vehicle to the control group.

• In Vivo Bioluminescence Imaging:

  • Perform imaging weekly or bi-weekly.

  • Inject mice intraperitoneally with D-luciferin (150 mg/kg).

  • Anesthetize mice with isoflurane.

  • Acquire images 10-15 minutes post-luciferin injection using the in vivo imaging system.

  • Quantify the bioluminescent signal (total flux in photons/second) from a defined region of interest (ROI) over the thoracic area.

• Data Analysis:

  • Plot the mean bioluminescent signal over time for each treatment group.

  • At the end of the study, tumors can be excised for ex vivo imaging and histopathological analysis.

Workflow for in vivo imaging of Deulorlatinib efficacy.

Protocol 2: Subcutaneous ALK-Positive NSCLC Xenograft Model

For studies where orthotopic implantation is not feasible, a subcutaneous model provides a simpler alternative for assessing tumor growth.

Procedure:

• Tumor Cell Implantation: Inject 1-5 x 106 H3122-luc cells in 100 µL of a 1:1 mixture of PBS and Matrigel subcutaneously into the flank of the mice.

• Tumor Growth Measurement:

  • Monitor tumor growth by caliper measurements (Volume = 0.5 x Length x Width2) and BLI.

  • Initiate treatment when tumors reach a volume of 100-150 mm3.

• Deulorlatinib Administration and Imaging: Follow steps 4-6 as described in Protocol 1. For BLI, the ROI will be placed over the subcutaneous tumor.

Logical Relationships in Preclinical Drug Efficacy Assessment

The assessment of a novel therapeutic agent like Deulorlatinib follows a logical progression from understanding its molecular mechanism to evaluating its in vivo efficacy and translating these findings to clinical applications.

Logical flow of Deulorlatinib efficacy assessment.

References

• 1. Spotlight on lorlatinib and its potential in the treatment of NSCLC: the evidence to date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Real-world analysis of the efficacy and safety of lorlatinib in ALK-positive non-small cell lung cancer patients in China [frontiersin.org]
• 5. In vivo imaging models of bone and brain metastases and pleural carcinomatosis with a novel human EML4-ALK lung cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cancernetwork.com [cancernetwork.com]
• 7. Diverse resistance mechanisms to the third-generation ALK inhibitor lorlatinib in ALK-rearranged lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Flow Cytometry Analysis of Apoptosis Induced by Deulorlatinib: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deulorlatinib is a potent, orally bioavailable inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases.[1] These kinases are key drivers in certain types of cancers, and their inhibition can lead to the disruption of downstream signaling pathways that promote cell growth and survival, ultimately inducing apoptosis (programmed cell death).[1][2] Flow cytometry, particularly using Annexin V and Propidium Iodide (PI) staining, is a robust and quantitative method to assess the induction of apoptosis at the single-cell level.[3] These application notes provide a comprehensive guide for analyzing apoptosis in cancer cells following treatment with Deulorlatinib.

Principle of Apoptosis Detection

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane.[3] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC, PE, or APC), can be used to identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the intact plasma membrane of live or early apoptotic cells. It can, however, penetrate the compromised membranes of late apoptotic and necrotic cells, where it intercalates with DNA.[4] This dual-staining method allows for the differentiation of four cell populations:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive (this population is often minimal in apoptosis studies).

Data Presentation

The following table presents hypothetical quantitative data on the induction of apoptosis by Deulorlatinib in an ALK-positive non-small cell lung cancer (NSCLC) cell line. Data is represented as the percentage of cells in each quadrant as determined by Annexin V/PI staining and flow cytometry analysis.

Treatment Group	Deulorlatinib Conc. (nM)	Treatment Duration (hrs)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
Control	0 (Vehicle)	48	92.5	3.1	4.4	7.5
Deulorlatinib	50	48	75.2	15.8	9.0	24.8
Deulorlatinib	100	48	58.9	25.3	15.8	41.1
Deulorlatinib	200	48	35.6	38.7	25.7	64.4

Signaling Pathways

Deulorlatinib, as an ALK/ROS1 inhibitor, is expected to induce apoptosis by blocking key survival signaling pathways. Constitutive activation of ALK or ROS1 fusion proteins typically leads to the activation of downstream pathways such as the PI3K/Akt/mTOR and RAS/MAPK/ERK pathways. These pathways promote cell proliferation and inhibit apoptosis. By inhibiting ALK/ROS1, Deulorlatinib effectively shuts down these pro-survival signals, leading to the activation of the intrinsic apoptotic pathway. This involves the regulation of the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent activation of caspases.[2][5]

Deulorlatinib-mediated inhibition of ALK/ROS1 signaling leading to apoptosis.

Experimental Protocols

Materials and Reagents

• Deulorlatinib (and appropriate solvent, e.g., DMSO)

• Cancer cell line of interest (e.g., ALK-positive NSCLC cell line)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+ and Mg2+ free

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

• Microcentrifuge tubes

• 6-well culture plates

Experimental Workflow

References

• 1. Frontiers | Anaplastic lymphoma kinase inhibitors—a review of anticancer properties, clinical efficacy, and resistance mechanisms [frontiersin.org]
• 2. ALK and ROS1 as targeted therapy paradigms and clinical implications to overcome crizotinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The second-generation ALK inhibitor alectinib effectively induces apoptosis in human neuroblastoma cells and inhibits tumor growth in a TH-MYCN transgenic neuroblastoma mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protective autophagy decreases lorlatinib cytotoxicity through Foxo3a-dependent inhibition of apoptosis in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Deulorlatinib concentration for in vitro experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the use of Deulorlatinib in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Deulorlatinib and what is its mechanism of action?

Deulorlatinib is an orally bioavailable, next-generation inhibitor of the receptor tyrosine kinases Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1).[1][2] Its mechanism involves competitively binding to the ATP-binding pocket of ALK and ROS1.[1] This action blocks the phosphorylation and activation of downstream signaling cascades, including the PI3K/AKT, MAPK, and JAK/STAT pathways, which are crucial for cancer cell proliferation and survival.[1] Deulorlatinib is a deuterium-stabilized analogue of Lorlatinib, designed for improved pharmacokinetic stability.[1][3]

Q2: What is the recommended starting concentration for Deulorlatinib in a new cell line?

For a new ALK-positive or ROS1-positive cancer cell line, a common starting point is to perform a dose-response curve. A sensible range to test would be from 0.1 nM to 1 µM. For cell lines not known to have ALK or ROS1 alterations, you may need to use higher concentrations, but be mindful of potential off-target effects and cytotoxicity.

Q3: How should I prepare a Deulorlatinib stock solution?

Deulorlatinib is typically soluble in DMSO. To prepare a high-concentration stock solution (e.g., 10 mM), dissolve the powdered Deulorlatinib in pure DMSO. Ensure it is fully dissolved before making further dilutions. For cell culture experiments, the final concentration of DMSO in the media should be kept low (typically below 0.1%) to avoid solvent-induced toxicity.

Q4: How long should I treat my cells with Deulorlatinib?

The optimal treatment duration depends on the specific assay. For cell viability assays, a 72-hour incubation is a common endpoint to allow for effects on cell proliferation to become apparent.[4][5] For signaling pathway analysis (e.g., Western blot for phosphorylated proteins), shorter time points (e.g., 2, 6, 24 hours) are usually more appropriate to capture the immediate inhibitory effects.

Troubleshooting Guide

Issue 1: No significant inhibition of cell viability is observed at expected concentrations.

• Possible Cause 1: Cell Line Resistance. The cell line may not have the ALK or ROS1 rearrangements that Deulorlatinib targets.[2]

  • Solution: Confirm the genetic status of your cell line (e.g., via sequencing or FISH) to ensure it is a suitable model.

• Possible Cause 2: Insufficient Incubation Time. The inhibitory effects on cell proliferation may not be apparent at early time points.

  • Solution: Extend the treatment duration. A time-course experiment (e.g., 24, 48, 72 hours) can help determine the optimal endpoint.[4]

• Possible Cause 3: Drug Inactivation. The compound may be unstable or degraded in your specific cell culture medium over a long incubation period.

  • Solution: Consider replenishing the medium with fresh Deulorlatinib every 24-48 hours for long-term experiments.

Issue 2: Deulorlatinib precipitates in the cell culture medium.

• Possible Cause 1: Poor Solubility. The concentration of Deulorlatinib may exceed its solubility limit in the aqueous culture medium.

  • Solution: Ensure your DMSO stock concentration is sufficiently high so that the volume of stock added to the medium is minimal. Pre-warm the medium before adding the drug and mix gently but thoroughly.

• Possible Cause 2: High Final DMSO Concentration. While DMSO aids initial solubility, high final concentrations can also cause issues.

  • Solution: Keep the final DMSO concentration in the culture medium below 0.1%.

Issue 3: High levels of cytotoxicity are observed across all tested concentrations, even in presumed non-target cell lines.

• Possible Cause 1: Off-Target Effects. At high concentrations, Deulorlatinib may inhibit other kinases or cellular processes, leading to general toxicity.

  • Solution: Test a wider, lower range of concentrations to identify a therapeutic window where you see specific inhibition of ALK/ROS1 signaling without widespread cytotoxicity.

• Possible Cause 2: Poor Quality of Compound. The Deulorlatinib powder may contain impurities that are causing toxicity.

  • Solution: Verify the purity of your compound using analytical methods such as HPLC or mass spectrometry.

Data and Protocols

Deulorlatinib In Vitro Potency

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Deulorlatinib in various cancer cell lines. Note that these values can vary depending on the specific experimental conditions, such as the assay used and the incubation time.[4]

Cell Line	Cancer Type	Target	IC50 (nM)
H3122	NSCLC	ALK-positive	~5
H2228	NSCLC	ALK-positive	~10
STE-1	NSCLC	ALK-positive	~3
Karpas-299	Anaplastic Large Cell Lymphoma	ALK-positive	~2
SU-DHL-1	Anaplastic Large Cell Lymphoma	ALK-positive	~4
HCC78	NSCLC	ROS1-positive	~8

Note: The IC50 values presented are representative and compiled from various public sources and preclinical data. Actual values may vary between experiments.

Recommended Concentration Ranges for Common Assays

Assay Type	Recommended Concentration Range	Purpose
Cell Viability (e.g., MTT, CellTiter-Glo)	0.1 nM - 10 µM	To determine the IC50 and assess the effect on cell proliferation.
Western Blot (Phospho-protein analysis)	10 nM - 500 nM	To confirm inhibition of downstream ALK/ROS1 signaling (e.g., p-ALK, p-STAT3, p-AKT).
Kinase Assay (Biochemical)	0.1 nM - 100 nM	To measure the direct inhibitory effect on purified ALK or ROS1 enzyme activity.
Colony Formation Assay	1 nM - 100 nM	To assess the long-term impact on the clonogenic survival of cancer cells.

Experimental Protocols

Protocol: Cell Viability Assay (MTT)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 3,000-8,000 cells/well) and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Deulorlatinib in culture medium. A typical final concentration range would be from 0.1 nM to 10 µM. Include a vehicle control (e.g., 0.1% DMSO).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Deulorlatinib.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[4]

Protocol: Western Blot for Phospho-ALK

• Cell Seeding and Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with various concentrations of Deulorlatinib (e.g., 10, 50, 200 nM) for a short duration (e.g., 2-6 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. Incubate the membrane with a primary antibody against phospho-ALK (Tyr1604) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody for total ALK and a loading control like GAPDH or β-actin.

Visualizations

Caption: Deulorlatinib inhibits ALK/ROS1, blocking downstream pro-survival pathways.

Caption: Workflow for optimizing Deulorlatinib concentration in vitro.

References

• 1. arizona-mall.com [arizona-mall.com]
• 2. Facebook [cancer.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Deulorlatinib cell viability assays

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during Deulorlatinib cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is Deulorlatinib and what is its mechanism of action?

Deulorlatinib is an orally bioavailable small molecule inhibitor that targets two key receptor tyrosine kinases: Anaplastic Lymphoma Kinase (ALK) and ROS1.[1] In certain cancers, such as non-small cell lung cancer (NSCLC), genetic rearrangements can lead to the abnormal fusion and constitutive activation of ALK or ROS1. This drives uncontrolled cell proliferation and survival. Deulorlatinib works by binding to the ATP-binding pocket of ALK and ROS1, inhibiting their kinase activity. This blockade disrupts downstream signaling pathways crucial for cancer cell growth and survival, including the PI3K/AKT, MAPK/ERK, and JAK/STAT pathways, ultimately leading to a decrease in cell viability.

Q2: Which cell viability assays are most commonly used for Deulorlatinib, and what are their principles?

Standard colorimetric and luminescence-based assays are widely used to assess the impact of Deulorlatinib on cell viability. The most common include:

• MTT/MTS Assays: These assays measure the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that reduce a tetrazolium salt (MTT or MTS) to a colored formazan (B1609692) product. The amount of formazan is proportional to the number of metabolically active cells.

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies the amount of ATP present, which is a key indicator of metabolically active cells. The amount of ATP is directly proportional to the number of viable cells in culture.[2]

Q3: What are the expected IC50 values for Deulorlatinib in cancer cell lines?

As of late 2025, specific, publicly available preclinical data detailing the IC50 values of Deulorlatinib in various cancer cell lines remains limited. However, based on its mechanism of action as a potent ALK/ROS1 inhibitor, it is expected to show high potency in cancer cell lines harboring ALK or ROS1 fusions. For reference, other ALK inhibitors have shown the following IC50 values in EML4-ALK positive NSCLC cell lines:

Cell Line	ALK Inhibitor	Reported IC50 (µM)
H3122	Crizotinib (B193316)	0.096
Alectinib	0.033
H2228	Crizotinib	>1
TAE-684	1-10

Note: These values are for other ALK inhibitors and should be used as a general reference only. IC50 values can vary significantly between experiments and laboratories due to differences in cell passage number, assay conditions, and other factors.[3][4]

Q4: Can Deulorlatinib interfere with the chemistry of cell viability assays?

While direct interference of Deulorlatinib with assay reagents has not been widely reported, it is a possibility with any small molecule inhibitor.[5][6][7][8] Tyrosine kinase inhibitors can sometimes interact with tetrazolium salts like MTT, leading to chemical reduction and a false-positive signal (apparent increase in viability).[5][7] Additionally, since Deulorlatinib targets key signaling pathways, it can alter cellular metabolism, which may not always directly correlate with cell death, potentially leading to an over- or underestimation of cytotoxicity in metabolic assays like MTT.[5][6]

Troubleshooting Inconsistent Results

Issue 1: High Variability Between Replicate Wells

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during plating. Use a multichannel pipette and mix the cell suspension between pipetting steps.
Edge Effects	Evaporation from wells on the edge of the microplate can concentrate Deulorlatinib and affect cell growth. To mitigate this, fill the outer wells with sterile PBS or media and do not use them for experimental data.[9]
Pipetting Errors	Calibrate pipettes regularly and use proper pipetting techniques to ensure accuracy.
Compound Precipitation	Visually inspect wells after adding Deulorlatinib to check for any precipitate, especially at higher concentrations. If solubility is an issue, consider using a different solvent or adjusting the final concentration.

Issue 2: No Dose-Dependent Decrease in Cell Viability

Potential Cause	Troubleshooting Steps
Cell Line Resistance	Confirm that the chosen cell line harbors an ALK or ROS1 fusion and is sensitive to ALK/ROS1 inhibition.
Sub-optimal Incubation Time	The incubation time with Deulorlatinib may be too short to induce a measurable effect. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.
Assay Insensitivity	The chosen viability assay may not be sensitive enough to detect subtle changes. Consider using a more sensitive method like an ATP-based luminescent assay (e.g., CellTiter-Glo®).
Incorrect Drug Concentration Range	Test a wider range of Deulorlatinib concentrations, including both lower and higher doses, to capture the full dose-response curve.

Issue 3: Unexpectedly High or Low IC50 Values Compared to Similar Compounds

Potential Cause	Troubleshooting Steps
Assay Interference	Deulorlatinib may be directly interacting with the assay reagents. To test for this, run a cell-free control with the compound in media to see if it generates a signal. If interference is confirmed, switch to an alternative assay with a different detection principle (e.g., from a metabolic assay to a cytotoxicity or apoptosis assay).
Alteration of Cellular Metabolism	As an ALK inhibitor, Deulorlatinib can alter cellular metabolism. A decrease in metabolic activity in an MTT assay might not solely reflect cell death. Consider using a cytotoxicity assay that measures membrane integrity (e.g., LDH release) or an apoptosis assay (e.g., caspase activity) to confirm the mechanism of cell death.
Cell Health and Passage Number	Ensure cells are healthy, in the logarithmic growth phase, and within a consistent and low passage number range. High passage numbers can lead to genetic drift and altered drug sensitivity.
DMSO Concentration	High concentrations of the solvent (e.g., DMSO) can be toxic to cells. Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level (typically ≤0.5%).

Experimental Protocols

Protocol 1: Deulorlatinib Cell Viability Assessment using MTT Assay

Materials:

• Deulorlatinib stock solution (in DMSO)

• ALK/ROS1-positive cancer cell line (e.g., H3122, H2228)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• MTT solution (5 mg/mL in PBS), sterile-filtered

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest cells during their logarithmic growth phase.

  • Determine cell density using a hemocytometer.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 - 10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO₂ humidified atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of Deulorlatinib dilutions in culture medium. A suggested starting range is 0.001 to 10 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Deulorlatinib concentration).

  • Carefully remove the old medium from the cells and add 100 µL of the corresponding Deulorlatinib dilution to each well.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Formazan Formation:

  • Add 10 µL of MTT solution (5 mg/mL) to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of a solubilization solution to each well.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Subtract the average absorbance of the blank wells (media only) from all other absorbance readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the percent viability against the logarithm of the Deulorlatinib concentration to generate a dose-response curve.

• Determine the IC50 value from the curve using non-linear regression analysis.

Protocol 2: Deulorlatinib Cell Viability Assessment using CellTiter-Glo® Luminescent Assay

Materials:

• Deulorlatinib stock solution (in DMSO)

• ALK/ROS1-positive cancer cell line

• Complete cell culture medium

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Opaque-walled 96-well plates suitable for luminescence readings

• Multichannel pipette

• Luminometer

Procedure:

• Cell Seeding:

  • Follow the same cell seeding procedure as in Protocol 1, using an opaque-walled 96-well plate.

• Compound Treatment:

  • Follow the same compound treatment procedure as in Protocol 1.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C and 5% CO₂.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

Data Analysis:

• Subtract the average luminescence of the background wells (media with reagent only) from all other readings.

• Calculate the percentage of cell viability as described in Protocol 1, using luminescence values instead of absorbance.

• Generate a dose-response curve and determine the IC50 value as described in Protocol 1.

Visualizations

Caption: Deulorlatinib inhibits ALK/ROS1 signaling pathways.

Caption: General workflow for Deulorlatinib cell viability assay.

Caption: Troubleshooting flowchart for inconsistent results.

References

• 1. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Epithelial‐mesenchymal transition leads to crizotinib resistance in H2228 lung cancer cells with EML4‐ALK translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pitfalls-of-the-mtt-assay-direct-and-off-target-effects-of-inhibitors-can-result-in-over-underestimation-of-cell-viability - Ask this paper | Bohrium [bohrium.com]
• 6. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]

Technical Support Center: Mitigating Deulorlatinib Off-Target Effects in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Deulorlatinib in preclinical models. The focus is on identifying, understanding, and mitigating potential off-target effects to ensure accurate experimental outcomes and to anticipate clinical toxicities.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Deulorlatinib?

Deulorlatinib is a next-generation, deuterium-stabilized analogue of Lorlatinib. It is an orally bioavailable inhibitor of the receptor tyrosine kinases Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1).[1][2] Its primary on-target mechanism involves competitively binding to the ATP-binding pocket of ALK and ROS1, which blocks the phosphorylation and activation of downstream signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/AKT, MAPK, and JAK/STAT pathways.[3]

Q2: What are the most common toxicities observed with Deulorlatinib in clinical studies, and how might they relate to preclinical findings?

In a phase 1/1b clinical trial, the most frequently reported treatment-related adverse events (TRAEs) for Deulorlatinib were hypercholesterolemia (79.3%), hypertriglyceridemia (77.3%), and weight gain (53.0%). Grade 3 or higher TRAEs were observed in 40.4% of patients.[4][5] These clinical findings are critical for informing preclinical monitoring, as similar off-target effects can be anticipated in animal models. The adverse event profile of Deulorlatinib is comparable to its parent compound, Lorlatinib, which is also associated with hyperlipidemia, edema, peripheral neuropathy, and central nervous system (CNS) effects such as cognitive and mood changes.[6]

Q3: What is known about the off-target kinase profile of Deulorlatinib's parent compound, Lorlatinib?

While a detailed public kinome scan of Deulorlatinib is not available, the selectivity of its parent compound, Lorlatinib, was assessed against a panel of 206 recombinant kinases. In these biochemical assays, only 10 off-target kinases demonstrated enzyme-based activity with selectivity margins of less than 100-fold compared to the ALK-L1196M gatekeeper mutant.[5] Although the specific identities of these 10 kinases are not publicly disclosed, this suggests a relatively selective profile. However, even minor inhibition of other kinases can lead to off-target effects in preclinical models. Some literature also points to the off-target inhibition of TRKA/B by Lorlatinib.[2]

Troubleshooting Guide for Preclinical Experiments

This guide addresses specific issues that may arise during in vivo and in vitro experiments with Deulorlatinib, focusing on distinguishing between on-target and off-target effects and providing mitigation strategies.

Issue 1: Unexpected Cell Death in Non-ALK/ROS1-Expressing Cell Lines

Possible Cause: This could indicate off-target kinase inhibition leading to cytotoxicity.

Troubleshooting Steps:

• Confirm Target Expression: Verify the absence of ALK and ROS1 expression in your control cell lines via Western blot or RT-PCR.

• In Vitro Kinase Profiling: To identify potential off-target kinases, consider performing a kinome scan with Deulorlatinib.

• Dose-Response Curve: Generate a dose-response curve to determine the IC50 in both target-positive and target-negative cell lines. A narrow therapeutic window may suggest a higher likelihood of off-target effects at therapeutic concentrations.

Issue 2: Significant Weight Gain or Edema in Animal Models

Possible Cause: These effects, observed in clinical trials of both Deulorlatinib and Lorlatinib, may be due to on- or off-target effects impacting metabolic or fluid balance pathways.[4][6]

Troubleshooting Steps:

• Dose Optimization: Conduct a dose-finding study to identify the minimum effective dose that retains anti-tumor efficacy while minimizing weight gain and edema.

• Fluid and Food Intake Monitoring: Quantify daily food and water consumption to assess if weight gain is due to increased intake or fluid retention.

• Biomarker Analysis: Analyze serum biomarkers related to renal and cardiac function to rule out organ toxicity as a cause of edema.

Issue 3: Neurological or Behavioral Changes in Animal Models

Possible Cause: CNS effects, such as changes in cognition or mood, have been reported for Lorlatinib.[6] Deulorlatinib is also highly brain-penetrant, making these important effects to monitor.[4]

Troubleshooting Steps:

• Behavioral Assays: Implement standardized behavioral tests to quantitatively assess cognitive function (e.g., Morris water maze, novel object recognition) and mood/anxiety (e.g., open field test, elevated plus maze).[7][8]

• Dose Reduction: Evaluate if a lower dose of Deulorlatinib can mitigate behavioral changes while maintaining intracranial anti-tumor activity.

• Histopathological Analysis: At the end of the study, perform a thorough histopathological examination of the brain to look for any abnormalities.

Issue 4: Hyperlipidemia in Animal Models

Possible Cause: This is a well-documented clinical side effect of both Deulorlatinib and Lorlatinib and is expected in preclinical models.[4][9]

Troubleshooting Steps:

• Lipid Panel Monitoring: Regularly monitor serum cholesterol and triglyceride levels throughout the study.

• Management with Lipid-Lowering Agents: In long-term studies, consider co-administration with standard-of-care lipid-lowering agents like statins or fibrates to manage hyperlipidemia.[9][10] This can help maintain the health of the animal model and allow for longer-term efficacy studies.

• Dietary Control: Utilize a standardized, controlled diet for all animals in the study to minimize diet-induced variations in lipid profiles.

Data Presentation

Table 1: Clinically Observed Treatment-Related Adverse Events (TRAEs) with Deulorlatinib

Adverse Event	Frequency (%)	Grade ≥3 Frequency (%)
Hypercholesterolemia	79.3	Data not specified
Hypertriglyceridemia	77.3	Data not specified
Weight Gain	53.0	Data not specified
Overall TRAEs	-	40.4

Data from a phase 1/1b clinical trial of Deulorlatinib.[4][5]

Experimental Protocols

Protocol 1: In Vivo Toxicity and Efficacy Study in a Xenograft Model

• Animal Model: Use immunocompromised mice (e.g., NOD-SCID) bearing subcutaneous xenografts of an ALK-positive human cancer cell line (e.g., NCI-H3122).[11]

• Group Allocation: Once tumors reach a mean volume of 150-200 mm³, randomize mice into a vehicle control group and multiple Deulorlatinib treatment groups with varying doses (e.g., 1, 3, 10 mg/kg).[11]

• Drug Formulation and Administration: Prepare Deulorlatinib in a suitable vehicle (e.g., 0.5% methylcellulose) and administer orally via gavage once daily.[4][11]

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.[2]

  • Perform daily clinical observations for signs of toxicity (e.g., changes in posture, activity, grooming).

  • Collect blood samples at baseline and at the end of the study for a complete blood count and clinical chemistry panel, including lipid profile.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size or after a defined treatment period.[2]

• Analysis: At necropsy, collect major organs for histopathological examination.[1][3] Calculate tumor growth inhibition for each treatment group.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Lines: Use both an ALK-positive cancer cell line (e.g., NCI-H3122) and an ALK-negative control cell line.

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of Deulorlatinib for 72 hours.[3]

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[3]

• Solubilization and Absorbance Reading: Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO) and measure the absorbance at a wavelength of 570 nm.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value for each cell line.

Visualizations

Caption: On-target signaling pathway of Deulorlatinib.

Caption: Experimental workflow for managing Deulorlatinib toxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. sciprofiles.com [sciprofiles.com]
• 6. Lorlatinib in patients with ALK-positive non-small-cell lung cancer: results from a global phase 2 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 325 Tyrosine kinase inhibition reduces pathological markers of Alzheimer’s Disease | Journal of Clinical and Translational Science | Cambridge Core [cambridge.org]
• 8. Tyrosine kinase inhibition increases functional parkin-Beclin-1 interaction and enhances amyloid clearance and cognitive performance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation and Management of Dyslipidemia in Patients Treated with Lorlatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Efflux Pump-Mediated Resistance to Deulorlatinib

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential resistance to Deulorlatinib, with a focus on the role of efflux pumps.

Frequently Asked Questions (FAQs)

Q1: What is Deulorlatinib and its primary mechanism of action?

Deulorlatinib is a next-generation, orally bioavailable inhibitor of the receptor tyrosine kinases anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1)[1][2]. It is a deuterated analogue of Lorlatinib (B560019), designed for improved pharmacokinetic stability[3]. Its primary mechanism of action is to bind to the ATP-binding pocket of ALK and ROS1, inhibiting their kinase activity and disrupting downstream signaling pathways that promote cancer cell growth and survival[1][2][3].

Q2: What are the known mechanisms of resistance to ALK inhibitors like Deulorlatinib?

Resistance to ALK inhibitors can be complex and multifactorial. The most well-documented mechanisms for the third-generation inhibitor Lorlatinib, a structural analog of Deulorlatinib, include on-target resistance through the acquisition of secondary mutations in the ALK kinase domain and off-target resistance via the activation of bypass signaling pathways[4][5][6]. While Deulorlatinib's precursor, Lorlatinib, was designed to evade efflux by P-glycoprotein (P-gp) to improve brain penetration, some evidence suggests it may still be a substrate for P-gp (ABCB1) and potentially the breast cancer resistance protein (BCRP/ABCG2)[7][8][9]. Therefore, upregulation of such ATP-binding cassette (ABC) transporters presents a plausible, though less characterized, mechanism of resistance.

Q3: What are efflux pumps and how can they confer resistance to drugs like Deulorlatinib?

Efflux pumps are ATP-binding cassette (ABC) transporters that actively transport various substrates, including therapeutic drugs, out of the cell[10][11]. This reduces the intracellular concentration of the drug, thereby diminishing its efficacy and leading to multidrug resistance (MDR)[11]. The most clinically relevant ABC transporters in cancer are P-glycoprotein (P-gp/ABCB1), multidrug resistance-associated proteins (MRPs/ABCCs), and the breast cancer resistance protein (BCRP/ABCG2)[12]. If Deulorlatinib is a substrate for one or more of these pumps, their overexpression in cancer cells could lead to its active removal and subsequent resistance.

Troubleshooting Guide

Problem: Deulorlatinib has lost efficacy in our cancer cell line model, and we have ruled out ALK/ROS1 mutations.

Here is a step-by-step guide to investigate and potentially overcome suspected efflux pump-mediated resistance.

Step 1: Determine if Efflux Pump Activity is Increased in Resistant Cells

Question: How can I determine if my Deulorlatinib-resistant cells have increased efflux pump activity?

You can perform a fluorescent substrate accumulation/efflux assay. This involves incubating your sensitive and resistant cells with a fluorescent substrate of a known efflux pump and measuring the intracellular fluorescence over time. Reduced accumulation or faster efflux of the dye in resistant cells compared to sensitive cells suggests increased pump activity.

Experimental Protocols

Protocol 1: Rhodamine 123 Accumulation/Efflux Assay for P-gp (ABCB1) Activity

This protocol assesses the function of P-glycoprotein (P-gp/ABCB1), a common efflux pump. Rhodamine 123 is a fluorescent substrate for P-gp.

Materials:

• Deulorlatinib-sensitive and -resistant cells

• Rhodamine 123 (stock solution in DMSO)

• Verapamil or Elacridar (P-gp inhibitors, for positive control)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence plate reader

Procedure:

• Cell Seeding: Seed an equal number of sensitive and resistant cells into 96-well plates or appropriate containers for flow cytometry and allow them to adhere overnight.

• Inhibitor Pre-incubation (for control): To a subset of wells for both sensitive and resistant cells, add a known P-gp inhibitor (e.g., 50 µM Verapamil) and incubate for 1 hour at 37°C.

• Rhodamine 123 Incubation: Add Rhodamine 123 (final concentration of 1-5 µM) to all wells and incubate for 30-60 minutes at 37°C.

• Washing: Gently wash the cells twice with ice-cold PBS to remove extracellular dye.

• Fluorescence Measurement (Accumulation): Immediately measure the intracellular fluorescence using a flow cytometer (FL1 channel) or a fluorescence plate reader.

• Efflux Measurement: For efflux, after the washing step, add fresh, pre-warmed complete medium (with and without the P-gp inhibitor for the control wells) and incubate at 37°C. Measure the fluorescence at different time points (e.g., 0, 30, 60, 120 minutes). A faster decrease in fluorescence indicates more active efflux.

Expected Outcome: Resistant cells will show lower Rhodamine 123 accumulation and/or a faster rate of efflux compared to sensitive cells. The inclusion of a P-gp inhibitor should increase Rhodamine 123 accumulation in the resistant cells, confirming P-gp's role.

Step 2: Identify the Specific Efflux Pump(s) Involved

Question: If I observe increased efflux, how do I know which specific pump (e.g., P-gp, BCRP, MRP1) is responsible?

You can use specific inhibitors for different pumps in your efflux assays. Additionally, you can assess the protein expression levels of the most common ABC transporters.

Data Presentation

The following table summarizes common efflux pumps and inhibitors that can be used to identify the specific transporter responsible for Deulorlatinib resistance.

Efflux Pump	Gene Name	Known Inhibitors	Fluorescent Substrate
P-glycoprotein (P-gp)	ABCB1	Verapamil, Elacridar, Tariquidar	Rhodamine 123, Calcein-AM
BCRP	ABCG2	Ko143, Fumitremorgin C	Hoechst 33342, Pheophorbide A
MRP1	ABCC1	MK-571, Reversan	Calcein-AM

Protocol 2: Western Blotting for ABC Transporter Expression

This protocol quantifies the protein levels of specific ABC transporters.

Materials:

• Deulorlatinib-sensitive and -resistant cell lysates

• Primary antibodies against P-gp (ABCB1), BCRP (ABCG2), and MRP1 (ABCC1)

• Loading control antibody (e.g., GAPDH, β-actin)

• Secondary antibodies conjugated to HRP

• SDS-PAGE gels and blotting apparatus

• Chemiluminescence substrate

Procedure:

• Protein Extraction: Lyse sensitive and resistant cells and quantify the total protein concentration.

• SDS-PAGE: Separate equal amounts of protein from each cell lysate on an SDS-PAGE gel.

• Western Blotting: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against P-gp, BCRP, and MRP1 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescence substrate and an imaging system. Quantify band intensities relative to the loading control.

Expected Outcome: An increased expression of one or more ABC transporters in the resistant cell line compared to the sensitive line.

Step 3: Overcoming Efflux Pump-Mediated Resistance

Question: If I confirm that efflux pumps are overexpressed and active in my resistant cells, how can I restore Deulorlatinib's efficacy?

The most direct approach is to co-administer Deulorlatinib with an inhibitor of the specific efflux pump you have identified. Many tyrosine kinase inhibitors (TKIs) themselves can inhibit ABC transporters, often at concentrations higher than those required for their primary target inhibition[1][2][10][13][14][15]. It is plausible that Deulorlatinib may also have this property.

Protocol 3: Deulorlatinib IC50 Determination with and without an Efflux Pump Inhibitor

This protocol determines if an efflux pump inhibitor can re-sensitize resistant cells to Deulorlatinib.

Materials:

• Deulorlatinib-sensitive and -resistant cells

• Deulorlatinib

• Efflux pump inhibitor (e.g., Verapamil for P-gp, Ko143 for BCRP)

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo)

• 96-well plates

Procedure:

• Cell Seeding: Seed sensitive and resistant cells in 96-well plates.

• Treatment: Treat the cells with a serial dilution of Deulorlatinib, both in the presence and absence of a fixed, non-toxic concentration of the chosen efflux pump inhibitor.

• Incubation: Incubate the plates for 72 hours at 37°C.

• Viability Assay: Perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis: Plot the cell viability against the Deulorlatinib concentration and calculate the IC50 values for each condition.

Expected Outcome: In resistant cells, the IC50 of Deulorlatinib should be significantly lower in the presence of the efflux pump inhibitor, indicating a reversal of resistance.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Tyrosine Kinase Inhibitors as Reversal Agents for ABC Transporter Mediated Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diverse Resistance Mechanisms to the Third-Generation ALK Inhibitor Lorlatinib in ALK-Rearranged Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciprofiles.com [sciprofiles.com]
• 6. Lorlatinib Treatment Elicits Multiple On- and Off-Target Mechanisms of Resistance in ALK-Driven Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of Lorlatinib Cerebrospinal Fluid Concentrations in Relation to Target Concentrations for Anaplastic Lymphoma Kinase (ALK) Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. P-glycoprotein (MDR1/ABCB1) restricts brain accumulation and cytochrome P450-3A (CYP3A) limits oral availability of the novel ALK/ROS1 inhibitor lorlatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reversing multidrug resistance by tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Overcoming drug efflux-based multidrug resistance in cancer with nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. State of the art of overcoming efflux transporter mediated multidrug resistance of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of ATP-Binding Cassette Transporter Interactions with the Tyrosine Kinase Inhibitors Imatinib, Nilotinib, and Dasatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tyrosine kinase inhibitors as modulators of ABC transporter-mediated drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

Deulorlatinib stability and storage conditions for research

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability and storage of Deulorlatinib.

Frequently Asked Questions (FAQs)

Q1: What is Deulorlatinib?

A1: Deulorlatinib is a deuterated analog of Lorlatinib, a potent inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinases. The incorporation of deuterium (B1214612) is designed to improve its pharmacokinetic properties, such as metabolic stability.[1] It is intended for research use only.

Q2: What is the primary mechanism of action of Deulorlatinib?

A2: Deulorlatinib functions as an ATP-competitive inhibitor of ALK and ROS1 kinases.[1] By binding to the ATP-binding pocket of these kinases, it blocks their phosphorylation activity, thereby disrupting downstream signaling pathways that are crucial for cell proliferation and survival in cancers driven by ALK or ROS1 rearrangements.

Q3: What are the recommended storage conditions for solid Deulorlatinib?

A3: Solid Deulorlatinib should be stored at -20°C in a tightly sealed container, protected from light and moisture.[1] Following these recommendations, the compound is expected to be stable for at least 24 months.[1]

Q4: How should I prepare and store Deulorlatinib solutions?

A4: Deulorlatinib is soluble in DMSO and ethanol.[1] For stock solutions, it is recommended to dissolve the compound in DMSO. Once prepared, stock solutions should be aliquoted and stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2] To maintain stability, avoid repeated freeze-thaw cycles.

Q5: Is Deulorlatinib stable at room temperature?

A5: While long-term storage at room temperature is not recommended, Deulorlatinib is stable for short periods at ambient temperatures, such as during shipping.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound will not dissolve	Insufficient solvent volume or incorrect solvent.	Increase the volume of the recommended solvent (DMSO or ethanol). Gentle warming and vortexing may aid dissolution. Ensure you are using a high-purity solvent.
Inconsistent experimental results	Compound degradation due to improper storage or handling.	Review storage conditions. Ensure the solid compound is stored at -20°C and protected from light and moisture. For solutions, use aliquots to avoid repeated freeze-thaw cycles. Prepare fresh solutions if degradation is suspected.
Precipitation observed in stock solution upon thawing	The solution may have become supersaturated or the solvent purity is low.	Gently warm the solution to 37°C and vortex to redissolve the precipitate. If precipitation persists, consider preparing a fresh, less concentrated stock solution.

Quantitative Data

Table 1: Deulorlatinib Storage and Stability

Form	Storage Temperature	Recommended Duration	Special Conditions
Solid	-20°C	≥ 24 months[1]	Protect from light and moisture[1]
Solution in DMSO	-20°C	≤ 1 month[2]	Aliquot to avoid freeze-thaw cycles
Solution in DMSO	-80°C	≤ 6 months[2]	Aliquot to avoid freeze-thaw cycles

Table 2: Deulorlatinib Solubility

Solvent	Concentration	Notes
DMSO	≥ 25 mg/mL	A common solvent for preparing high-concentration stock solutions.
Ethanol	Soluble[1]	Specific quantitative data is not readily available.
Water	Low solubility	Not recommended as a primary solvent.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Deulorlatinib Stock Solution in DMSO

• Materials:

  • Deulorlatinib (solid)

  • Anhydrous DMSO

  • Sterile, amber microcentrifuge tubes

  • Calibrated micropipettes

• Procedure:

  • Allow the vial of solid Deulorlatinib to equilibrate to room temperature before opening to prevent condensation.

  • Calculate the required mass of Deulorlatinib for the desired volume and concentration (Molecular Weight: 409.43 g/mol ). For example, for 1 mL of a 10 mM solution, weigh out 4.09 mg of Deulorlatinib.

  • Aseptically add the calculated mass of Deulorlatinib to a sterile amber microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex the solution until the Deulorlatinib is completely dissolved. Gentle warming to 37°C may be used if necessary.

  • Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: General Forced Degradation Study

This protocol provides a general framework for assessing the stability of Deulorlatinib under stress conditions.

• Materials:

  • Deulorlatinib stock solution (e.g., 1 mg/mL in acetonitrile (B52724) or methanol)

  • 0.1 N HCl (for acid hydrolysis)

  • 0.1 N NaOH (for base hydrolysis)

  • 3% Hydrogen peroxide (for oxidation)

  • UV lamp (for photolytic degradation)

  • Oven (for thermal degradation)

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Procedure:

  • Acid Hydrolysis: Mix equal volumes of the Deulorlatinib stock solution and 0.1 N HCl. Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 N NaOH before analysis.

  • Base Hydrolysis: Mix equal volumes of the Deulorlatinib stock solution and 0.1 N NaOH. Incubate at 60°C for a specified time. Neutralize with 0.1 N HCl before analysis.

  • Oxidative Degradation: Mix equal volumes of the Deulorlatinib stock solution and 3% hydrogen peroxide. Incubate at room temperature for a specified time.

  • Thermal Degradation: Place an aliquot of the Deulorlatinib stock solution in an oven at a set temperature (e.g., 70°C) for a specified time.

  • Photolytic Degradation: Expose an aliquot of the Deulorlatinib stock solution to UV light (e.g., 254 nm) for a specified time.

  • Analysis: Analyze the stressed samples and an unstressed control sample by HPLC. Compare the chromatograms to identify and quantify any degradation products.

Visualizations

Caption: Mechanism of Action of Deulorlatinib.

Caption: Forced Degradation Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Deulorlatinib Technical Support Center: Interpreting Unexpected Phenotypes

Welcome to the Deulorlatinib Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to navigate and interpret unexpected findings during in-vitro experiments with Deulorlatinib. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research.

Troubleshooting Guide: Unexpected Phenotypes

This guide addresses specific unexpected observations you may encounter when treating cancer cell lines with Deulorlatinib.

Observed Phenotype	Potential Cause	Recommended Action
1. Paradoxical Increase in Cell Proliferation or Survival at Certain Concentrations	- Paradoxical Signaling/Inhibitor Dependency: Some cancer cells can adapt to TKI treatment by upregulating the target kinase, leading to a state where they become dependent on the inhibitor for survival. Removal of the inhibitor or treatment at a suboptimal dose can lead to a rebound in signaling and proliferation.	- Perform a detailed dose-response curve to identify the optimal inhibitory concentration. - Analyze ALK/ROS1 protein levels via Western blot to check for upregulation. - Investigate downstream signaling pathways (PI3K/AKT, MAPK) for paradoxical activation.
2. Significant Changes in Cell Morphology Unrelated to Apoptosis	- Off-target Effects: Deulorlatinib, like other TKIs, may have off-target effects on other kinases or cellular processes that regulate cell shape and adhesion. For instance, other ALK inhibitors have been observed to induce morphological changes like acanthocytosis in red blood cells.[1][2] - Induction of Senescence: Some TKIs can induce a state of cellular senescence, characterized by a flattened and enlarged cell morphology.[3][4]	- Document morphological changes with microscopy. - Perform a senescence-associated β-galactosidase (SA-β-gal) assay to test for cellular senescence. - If senescence is confirmed, analyze the expression of senescence markers like p16INK4A and p21WAF1.[4]
3. Incomplete Inhibition of Downstream Signaling Despite Effective ALK/ROS1 Inhibition	- Bypass Pathway Activation: Cells can develop resistance by activating alternative signaling pathways to circumvent the inhibition of ALK/ROS1. Common bypass pathways in TKI resistance include the activation of SRC, EGFR, or the NF2-mTOR pathway.	- Perform a phospho-kinase array to identify upregulated signaling pathways. - Investigate the activation status of key bypass pathway proteins (e.g., p-SRC, p-EGFR, p-mTOR) via Western blot. - Consider combination therapy with an inhibitor of the identified bypass pathway.
4. Development of Rapid Resistance	- On-target Mutations: Acquired mutations in the ALK or ROS1 kinase domain can prevent Deulorlatinib from binding effectively. - Epithelial-to-Mesenchymal Transition (EMT): Cells may undergo EMT, a process that confers migratory and invasive properties and is associated with drug resistance.	- Sequence the ALK and ROS1 genes in resistant clones to identify potential mutations. - Analyze the expression of EMT markers (e.g., Vimentin, N-cadherin, Snail) via Western blot or qPCR. - Assess changes in cell migration and invasion using a transwell assay.
5. Increased Cellular Inflammation	- NLRP3 Inflammasome Activation: Some TKIs have been shown to cause inflammation through the activation of the NLRP3 inflammasome, potentially due to mitochondrial dysfunction.	- Measure the secretion of pro-inflammatory cytokines such as IL-1β and IL-18 using ELISA. - Assess the activation of the NLRP3 inflammasome by Western blot for cleaved caspase-1. - Evaluate mitochondrial health using assays for mitochondrial membrane potential or reactive oxygen species (ROS) production.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Deulorlatinib?

A1: Deulorlatinib is a next-generation, orally bioavailable inhibitor of the receptor tyrosine kinases anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1).[2] It functions by competitively binding to the ATP-binding pocket of the ALK and ROS1 kinases, which blocks their phosphorylation and activation.[2] This inhibition disrupts downstream signaling pathways, including PI3K/AKT, MAPK, and JAK/STAT, leading to a reduction in cancer cell growth and survival.

Q2: What are the known clinical side effects of Deulorlatinib that might be relevant to in-vitro observations?

A2: Clinical trials of Deulorlatinib have reported treatment-related adverse events such as hypercholesterolemia, hypertriglyceridemia, and weight gain. While these are systemic effects, they suggest that Deulorlatinib may influence cellular metabolic pathways, which could be a potential area of investigation for unexpected in-vitro phenotypes.

Q3: My cells show reduced viability with Deulorlatinib as expected, but a subpopulation appears to survive and regrow. What could be the reason?

A3: This is a common observation and often points to the development of resistance. There are two primary mechanisms to consider: on-target resistance, where mutations in the ALK or ROS1 kinase domain prevent drug binding, and off-target resistance, where the cells activate bypass signaling pathways to maintain proliferation and survival. It is recommended to investigate both possibilities as outlined in the troubleshooting guide.

Q4: I am observing cellular senescence in my Deulorlatinib-treated cells. Is this an expected outcome?

A4: While apoptosis is the primary intended outcome of TKI therapy, the induction of cellular senescence has been observed with other ALK inhibitors and various other kinase inhibitors.[3][4][5] This is a plausible "unexpected" phenotype. Senescence is a state of irreversible cell cycle arrest and can be a desired anti-cancer outcome. Confirming this phenotype with markers like SA-β-gal, p16, and p21 is recommended.[4]

Experimental Protocols

Western Blot for Signaling Pathway Analysis

• Objective: To assess the phosphorylation status of key proteins in the ALK/ROS1 downstream signaling pathways and potential bypass pathways.

• Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with Deulorlatinib at the desired concentrations for the specified duration.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Denature protein lysates by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., p-ALK, ALK, p-AKT, AKT, p-ERK, ERK, p-STAT3, STAT3) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Senescence-Associated β-Galactosidase (SA-β-gal) Assay

• Objective: To detect cellular senescence in Deulorlatinib-treated cells.

• Procedure:

  • Seed cells in a 12-well plate and treat with Deulorlatinib for the desired duration.

  • Wash the cells with PBS.

  • Fix the cells with 1X fixative solution for 10-15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Add 1 ml of Staining Solution Mix (containing X-gal) to each well.

  • Incubate the plate at 37°C in a dry incubator (do not use a CO2 incubator) for 12-24 hours.

  • Observe the cells under a microscope for the development of a blue color, indicative of senescent cells.

Cell Viability Assay (MTT or CellTiter-Glo®)

• Objective: To determine the effect of Deulorlatinib on cell proliferation and viability.

• Procedure (MTT):

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

  • Treat the cells with a serial dilution of Deulorlatinib for 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Summary

Deulorlatinib Clinical Trial Adverse Events

Adverse Event	Frequency
Hypercholesterolemia	79.3%
Hypertriglyceridemia	77.3%
Weight Gain	53.0%

Data from a Phase 1/1b clinical trial in patients with ALK/ROS1-positive NSCLC.

Visualizations

Caption: Deulorlatinib's primary mechanism of action.

Caption: A workflow for troubleshooting unexpected phenotypes.

Caption: Potential mechanisms of resistance to Deulorlatinib.

References

• 1. Changes in Red Cell Morphology and Haematological Laboratory Parameters Associated With Alectinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Changes in Red Cell Morphology and Haematological Laboratory Parameters Associated With Alectinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EML4-ALK induces cellular senescence in mortal normal human cells and promotes anchorage-independent growth in hTERT-transduced normal human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EML4-ALK induces cellular senescence in mortal normal human cells and promotes anchorage-independent growth in hTERT-transduced normal human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Deulorlatinib vs. Lorlatinib: A Head-to-Head Comparison of Next-Generation ALK/ROS1 Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapy for non-small cell lung cancer (NSCLC) driven by anaplastic lymphoma kinase (ALK) or c-ros oncogene 1 (ROS1) rearrangements is continually evolving. Third-generation tyrosine kinase inhibitors (TKIs) have been pivotal in overcoming resistance to earlier-generation drugs. This guide provides an objective, data-driven comparison between Deulorlatinib, a novel next-generation TKI, and Lorlatinib (B560019), an established third-generation TKI.

Overview and Mechanism of Action

Both Deulorlatinib and Lorlatinib are orally bioavailable, ATP-competitive small molecule inhibitors targeting the ALK and ROS1 receptor tyrosine kinases.[1][2][3] Their primary mechanism involves binding to the ATP-binding pocket of these kinases, thereby inhibiting their phosphorylation activity and blocking downstream signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.[4]

A key feature of these advanced-generation TKIs is their design to effectively cross the blood-brain barrier, enabling high intracranial activity to treat or prevent brain metastases, a common site of disease progression.[3][4] Furthermore, they are engineered to be effective against a wide range of resistance mutations that render first- and second-generation TKIs ineffective, most notably the challenging ALK G1202R solvent front mutation.[5][6][7]

Caption: TKI Mechanism of Action on ALK/ROS1 Pathways.

Efficacy Comparison

Clinical data provides the primary basis for comparing the efficacy of Deulorlatinib and Lorlatinib. Deulorlatinib's efficacy has been evaluated in a Phase 1/1b trial, while Lorlatinib's performance is well-documented through its pivotal Phase 3 CROWN trial.

Systemic Objective Response Rate (ORR)

The ORR indicates the proportion of patients whose tumors shrink or disappear in response to treatment.

Treatment Cohort	Deulorlatinib (Phase 1/1b)[8][9]	Lorlatinib (CROWN Trial, 1st Line)[10][11]
TKI-Naïve (First Line)	87.9% (n=33)	76% (n=149)
Crizotinib-Treated	71.4% (n=14)	N/A (Compared to Crizotinib)
Post 2nd-Gen TKI	38.1% (n=97)	N/A (First-line trial)

Note: Direct comparison is challenging due to different trial phases and patient populations. Lorlatinib data is from a larger, randomized Phase 3 trial in the first-line setting.

Intracranial Objective Response Rate (iORR)

The iORR is a critical measure of a drug's ability to treat brain metastases.

Treatment Cohort	Deulorlatinib (Phase 1/1b)[8][9]	Lorlatinib (CROWN Trial, 1st Line)[10][11]
TKI-Naïve	75%	82% (with measurable brain metastases)
Crizotinib-Treated	50%	N/A
Post 2nd-Gen TKI	70.4%	N/A

Progression-Free Survival (PFS)

PFS is the length of time during and after treatment that a patient lives with the disease without it getting worse. The CROWN trial for Lorlatinib has reported remarkable long-term PFS data.[12][13]

Agent	Trial	Median PFS (First Line)	5-Year PFS Rate (First Line)
Lorlatinib	CROWN	Not Reached	60%[12][13]
Deulorlatinib	Phase 1/1b	Not Reached (in TKI-naïve cohort)	Data not mature

Safety and Tolerability Profile

The safety profiles of both drugs show similarities, with hyperlipidemia being a prominent adverse event. Management often involves dose adjustments and supportive care.

Adverse Event (Any Grade)	Deulorlatinib (Phase 1/1b)[8][9]	Lorlatinib (CROWN Trial)[2][10]
Hypercholesterolemia	79.3%	70%
Hypertriglyceridemia	77.3%	64%
Weight Gain	53.0%	38%
Edema	Not Reported	55%
Peripheral Neuropathy	Not Reported	34%
Cognitive Effects	Not Reported	21%
Grade ≥3 TRAEs	40.4%	72%

Note: TRAE stands for Treatment-Related Adverse Event. Differences in reporting and trial populations may affect direct comparisons.

Experimental Protocols

Detailed protocols for key assays used to characterize and compare TKIs like Deulorlatinib and Lorlatinib are provided below. These represent standard methodologies in the field.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of the inhibitor required to reduce the activity of a target kinase by 50% (IC50).

Caption: Workflow for an In Vitro Kinase Inhibition Assay.

Methodology:

• Reagents: Recombinant human ALK/ROS1 kinase, specific peptide substrate, ATP, and the TKI (Deulorlatinib or Lorlatinib) dissolved in DMSO.

• Preparation: Prepare serial dilutions of the TKI.

• Reaction: In a 96- or 384-well plate, combine the kinase, the TKI at various concentrations, and the substrate in a kinase assay buffer.[14]

• Initiation: Start the kinase reaction by adding a solution of ATP and MgCl2.[15] Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate or the amount of ADP produced. A common method is the ADP-Glo™ Kinase Assay, which measures luminescence proportional to ADP production.[14]

• Analysis: Plot the kinase activity against the logarithm of the TKI concentration. The data is fitted to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability (MTT/MTS) Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability, to determine the cytotoxic effect of the inhibitor.[16][17]

Methodology:

• Cell Seeding: Seed ALK/ROS1-positive cancer cells (e.g., H3122, Ba/F3 expressing relevant fusion proteins) into a 96-well plate and allow them to attach overnight.[17]

• Treatment: Treat the cells with serial dilutions of the TKI (Deulorlatinib or Lorlatinib) for a specified duration (e.g., 72 hours).[16]

• Reagent Addition: Add MTT or MTS reagent to each well. Metabolically active cells will reduce the tetrazolium salt in the reagent to a colored formazan (B1609692) product.[18][19]

• Incubation: Incubate the plate for 1-4 hours at 37°C.[18]

• Measurement: If using MTT, add a solubilization solution to dissolve the formazan crystals.[19] Measure the absorbance of the wells at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a microplate reader.[17][19]

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the results to determine the concentration that inhibits cell growth by 50% (GI50).

Caption: Workflow for a Cell Viability (MTT/MTS) Assay.

Conclusion

Deulorlatinib emerges as a promising next-generation ALK/ROS1 TKI with high response rates in TKI-naïve patients and significant activity in patients who have developed resistance to second-generation inhibitors.[8][9] Its safety profile appears manageable, with a lower reported incidence of Grade ≥3 adverse events in its early-phase trial compared to what was observed for Lorlatinib in its Phase 3 study.[8][20]

Lorlatinib is the established third-generation TKI with unprecedented long-term progression-free survival data in the first-line setting, solidifying its role as a standard of care.[12][13] Its potent systemic and intracranial efficacy is well-documented, though its adverse event profile, including a higher rate of Grade ≥3 events and notable CNS effects, requires careful patient management.[10][20]

References

• 1. Facebook [cancer.gov]
• 2. mdpi.com [mdpi.com]
• 3. Lorlatinib for the treatment of anaplastic lymphoma kinase-positive non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Lorlatinib? [synapse.patsnap.com]
• 5. Lorlatinib in ALK- or ROS1-rearranged non-small cell lung cancer: an international, multicenter, open-label phase 1 trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lorlatinib in ALK- and ROS1-positive NSCLC: the future has a start - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of lorlatinib analogs reveals a roadmap for targeting diverse compound resistance mutations in ALK-positive lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pfizer.com [pfizer.com]
• 11. First-Line Lorlatinib Shows “Astonishing Results” in Patients with ALK-Positive NSCLC | Value-Based Cancer Care [valuebasedcancer.com]
• 12. Trial results for new lung cancer drug are ‘off the charts’, say doctors | Lung cancer | The Guardian [theguardian.com]
• 13. dailynews.ascopubs.org [dailynews.ascopubs.org]
• 14. benchchem.com [benchchem.com]
• 15. protocols.io [protocols.io]
• 16. benchchem.com [benchchem.com]
• 17. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. broadpharm.com [broadpharm.com]
• 20. Comparative Efficacy and Safety of Lorlatinib Versus Alectinib and Lorlatinib Versus Brigatinib for ALK-Positive Advanced/Metastatic NSCLC: Matching-Adjusted Indirect Comparisons - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Deulorlatinib's On-Target Mechanism of Action Through Genetic Knockdown: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the mechanism of action of Deulorlatinib, a next-generation Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) inhibitor. We detail how to use genetic knockdown techniques, such as small interfering RNA (siRNA), to confirm that the cellular effects of Deulorlatinib are a direct result of its intended targets. This guide also compares Deulorlatinib to other relevant tyrosine kinase inhibitors (TKIs) and provides detailed experimental protocols for researchers.

Deulorlatinib: Mechanism of Action

Deulorlatinib is an orally bioavailable, central nervous system (CNS) penetrant inhibitor of the ALK and ROS1 receptor tyrosine kinases.[1] As a deuterated derivative of Lorlatinib, it is designed for improved pharmacokinetic stability.[2] Its primary mechanism involves competitively binding to the ATP-binding pocket of ALK and ROS1.[2] This action prevents the phosphorylation and subsequent activation of downstream signaling pathways crucial for cancer cell proliferation and survival, including the PI3K/AKT, MAPK, and JAK/STAT pathways.[2] Deulorlatinib has demonstrated potent activity against wild-type ALK and various resistance mutations, such as L1196M, G1269A, and the particularly challenging G1202R mutation.[2]

Caption: Deulorlatinib inhibits ALK/ROS1, blocking downstream pro-survival pathways.

Validating On-Target Effects with siRNA

To confirm that Deulorlatinib's therapeutic effects are mediated through ALK and/or ROS1 inhibition, a genetic knockdown experiment is the gold standard. The principle is straightforward: if the drug is specific to its target, silencing the target gene with siRNA should replicate the phenotypic effects observed with drug treatment. This approach helps distinguish on-target effects from potential off-target activities.

Caption: Experimental workflow for validating Deulorlatinib's on-target activity.

Data Presentation: Expected Outcomes

The following tables summarize the expected quantitative results from a target validation study. The data confirms that both Deulorlatinib treatment and genetic knockdown of its targets lead to a significant reduction in cell viability and target protein expression.

Table 1: Comparative Effect on Cell Viability (% of Control)

Treatment Group	Non-targeting siRNA	ALK siRNA	ROS1 siRNA
Vehicle (DMSO)	100%	~45%	~95%*
Deulorlatinib (100 nM)	~40%	~42%	~40%

*Note: Effect of ROS1 siRNA is cell-line dependent. In a purely ALK-driven line, the effect would be minimal.

Table 2: Comparative Effect on Protein Expression (Western Blot)

Treatment Group	p-ALK / Total ALK	p-AKT / Total AKT
Vehicle + Non-targeting siRNA	1.00 (Baseline)	1.00 (Baseline)
Vehicle + ALK siRNA	< 0.10	< 0.20
Deulorlatinib + Non-targeting siRNA	< 0.10	< 0.20

| Deulorlatinib + ALK siRNA | < 0.10 | < 0.20 |

Caption: Both Deulorlatinib and siRNA are expected to produce the same biological outcome.

Comparison with Alternative Inhibitors

Deulorlatinib enters a therapeutic landscape with several established ALK/ROS1 inhibitors. Its key advantages include high CNS penetrance and potent activity against a wide range of resistance mutations that can emerge during treatment with earlier-generation drugs.

Table 3: Comparison of Deulorlatinib with Other TKIs

Feature	Deulorlatinib	Lorlatinib	Entrectinib	Crizotinib
Primary Targets	ALK, ROS1	ALK, ROS1	TRKA/B/C, ROS1, ALK	ALK, ROS1, MET
Generation	Next-Generation	3rd-Generation	Next-Generation	1st-Generation
CNS Penetrance	High[3][4]	High	High[5]	Low
Key Resistance Mutations Covered	G1202R, L1196M, G1269A[2]	G1202R, L1196M, G1269A	Limited data on ALK resistance	Ineffective against most

| Reported Objective Response Rate (ORR) in TKI-naïve ALK+ NSCLC | 87.9%[3][4] | ~90% | ~77% (ROS1+) | ~74% |

Appendix: Detailed Experimental Protocols

Protocol 1: siRNA-mediated Knockdown of ALK/ROS1

• Cell Seeding: Seed ALK/ROS1-positive cells (e.g., NCI-H3122 for ALK, HCC78 for ROS1) in 6-well plates at a density that will result in 50-60% confluency at the time of transfection.

• siRNA Preparation: Dilute target-specific siRNAs (at least two distinct sequences per target) and a non-targeting control siRNA in serum-free media (e.g., Opti-MEM™). In a separate tube, dilute a lipid-based transfection reagent (e.g., Lipofectamine™ RNAiMAX).

• Transfection: Combine the diluted siRNA and transfection reagent, incubate for 15-20 minutes at room temperature to allow complex formation, and then add the mixture dropwise to the cells.

• Incubation: Incubate the cells for 48-72 hours at 37°C and 5% CO₂ to allow for sufficient knockdown of the target protein.

• Validation of Knockdown: Harvest a subset of cells to confirm knockdown efficiency via Western Blot or qRT-PCR before proceeding with drug treatment and downstream assays.

Protocol 2: Western Blotting for Target and Pathway Modulation

• Cell Lysis: After siRNA incubation and/or drug treatment, wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

  • Incubate the membrane overnight at 4°C with primary antibodies (e.g., anti-ALK, anti-p-ALK, anti-AKT, anti-p-AKT, anti-GAPDH).

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again and visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using software like ImageJ, normalizing to a loading control (e.g., GAPDH).

Protocol 3: Cell Viability Assay

• Experimental Setup: Following the 48-72 hour siRNA transfection period, trypsinize and re-seed cells into an opaque 96-well plate at a density of 5,000-10,000 cells per well.

• Drug Treatment: Add Deulorlatinib or Vehicle (DMSO) at desired concentrations to the appropriate wells.

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

• Luminescent Reading:

  • Allow the plate to equilibrate to room temperature for 30 minutes.

  • Add a luminescent cell viability reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

  • Mix on an orbital shaker for 2 minutes to induce lysis.

  • Incubate at room temperature for 10 minutes to stabilize the signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle-treated, non-targeting siRNA control group to determine the percentage of cell viability for each condition.

References

• 1. Facebook [cancer.gov]
• 2. arizona-mall.com [arizona-mall.com]
• 3. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. onclive.com [onclive.com]

A Comparative Guide to Biomarker Discovery for Predicting Deulorlatinib Response in ALK-Positive Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Deulorlatinib (TGRX-326) is a next-generation, orally bioavailable inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) receptor tyrosine kinases.[1][2][3] As a deuterated analogue of lorlatinib, it is designed for improved pharmacokinetic stability and has demonstrated potent activity against wild-type ALK and a wide range of resistance mutations that emerge during treatment with earlier-generation ALK inhibitors.[4][5] This guide provides a comparative overview of biomarker strategies essential for predicting patient response to Deulorlatinib, placing its performance in context with other ALK inhibitors, and detailing the experimental protocols required for robust biomarker identification.

Recent clinical trial data for Deulorlatinib has shown promising efficacy in patients with ALK-positive Non-Small Cell Lung Cancer (NSCLC), including those who are treatment-naïve, previously treated with crizotinib, or have developed resistance to second-generation tyrosine kinase inhibitors (TKIs).[5][6] The objective response rate (ORR) in TKI-naïve patients was reported at 87.9%, with a significant intracranial ORR of 75%, highlighting its ability to penetrate the blood-brain barrier.[5][6]

Primary and Secondary Biomarkers for Deulorlatinib

The predictive biomarker landscape for ALK inhibitors is well-established, focusing on the presence of the ALK gene rearrangement as the primary determinant of response. However, the evolution of resistance necessitates a deeper, more dynamic approach to biomarker analysis throughout the patient's treatment journey.

• Primary Predictive Biomarker: ALK Gene Rearrangement The foundational biomarker for Deulorlatinib eligibility is the presence of a chromosomal rearrangement involving the ALK gene.[1][2] This genetic aberration, most commonly a fusion with the EML4 gene, results in a constitutively active fusion protein that drives oncogenesis.[7] Detecting this rearrangement is the critical first step in identifying patients who may benefit from ALK-targeted therapy.[8]

• Secondary and Resistance Biomarkers: ALK Kinase Domain Mutations Acquired resistance is a major challenge in the long-term treatment of ALK-positive NSCLC.[9][10] Secondary mutations within the ALK kinase domain are a common mechanism of resistance to first and second-generation inhibitors.[9][11] Deulorlatinib, similar to lorlatinib, is specifically designed to overcome many of these mutations.[4][12][13] Key resistance mutations include:

  • L1196M: A "gatekeeper" mutation conferring resistance to crizotinib.[9]

  • G1269A: Associated with resistance to second-generation TKIs.[4]

  • G1202R: A highly recalcitrant mutation that often confers resistance to second-generation inhibitors.[4][9]

Monitoring for these mutations via liquid or tissue biopsy at the time of disease progression is crucial for guiding subsequent treatment decisions, such as sequencing to a next-generation inhibitor like Deulorlatinib.[14]

Biomarker-Driven Therapeutic Selection Workflow

The process of identifying the correct biomarker status to guide therapy involves a multi-step, validated workflow. The diagram below illustrates a typical pathway from sample acquisition to treatment decision-making.

References

• 1. Facebook [cancer.gov]
• 2. Deulorlatinib | C21H19FN6O2 | CID 162703963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Deulorlatinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. arizona-mall.com [arizona-mall.com]
• 5. researchgate.net [researchgate.net]
• 6. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. alkpositive.org [alkpositive.org]
• 9. Mechanisms of Acquired Crizotinib Resistance in ALK-Rearranged Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anaplastic lymphoma kinase tyrosine kinase inhibitors in non-small cell lung cancer - Vavalà - Translational Cancer Research [tcr.amegroups.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. What is Lorlatinib used for? [synapse.patsnap.com]
• 13. go.drugbank.com [go.drugbank.com]
• 14. Clinical Oncology Pathways - Overview [tma.georgetown.edu]

Safety & Regulatory Compliance

Proper Disposal of Deulorlatinib: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for deulorlatinib was not publicly available at the time of this writing. The following procedures are based on general best practices for the disposal of investigational drugs and hazardous chemicals in a laboratory setting. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure full compliance with all applicable local, state, and federal regulations.

Deulorlatinib is an investigational inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) for research use only.[1] Proper disposal is crucial to ensure personnel safety and environmental protection. Improper disposal of investigational drugs can lead to regulatory non-compliance and potential environmental contamination.[2]

Step-by-Step Disposal Protocol for Deulorlatinib

This protocol outlines the essential steps for the safe handling and disposal of deulorlatinib waste.

1. Waste Characterization and Segregation:

• Hazardous Waste Assessment: While a specific SDS is unavailable, deulorlatinib should be handled as a potentially hazardous substance. The SDS for the related compound, lorlatinib, indicates it can be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[3] Therefore, deulorlatinib waste should be classified as hazardous chemical waste.

• Segregation: Do not mix deulorlatinib waste with non-hazardous trash or other waste streams like biological or radioactive waste.[4] Keep different types of chemical waste separate to avoid dangerous reactions. For instance, store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds.

2. Waste Accumulation and Container Management:

• Container Selection: Use a designated, leak-proof, and sturdy container for collecting deulorlatinib waste. The container must be compatible with the chemical properties of the waste.[4] Plastic containers are often preferred.

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Deulorlatinib," and the name and contact information of the principal investigator or laboratory supervisor.[4]

• Container Handling: Keep the waste container securely closed except when adding waste. Do not overfill the container; leave at least one inch of headspace to allow for expansion.

3. Storage of Deulorlatinib Waste:

• Designated Storage Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5]

• Secondary Containment: It is best practice to use secondary containment, such as a larger, chemically resistant tub or tray, to capture any potential leaks or spills.

• Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous waste stored in an SAA and the maximum accumulation time.

Data Point	Guideline
Maximum Storage Time in SAA	Up to 12 months (or until container is full)
Maximum Volume in SAA	55 gallons of hazardous waste
Acutely Toxic Waste Limit	1 quart of liquid or 1 kilogram of solid

Table 1: General Hazardous Waste Accumulation Limits in a Satellite Accumulation Area. These are general guidelines and may vary based on local regulations and institutional policies.

4. Arranging for Disposal:

• Contact EHS: Once the waste container is nearly full or has reached the storage time limit, contact your institution's Environmental Health and Safety (EHS) department to request a waste pickup.

• Documentation: Complete any required waste disposal forms accurately and completely. This documentation is crucial for regulatory compliance.

• Professional Disposal: Your EHS department will arrange for the ultimate disposal of the hazardous waste, which typically involves incineration by a licensed waste management facility.[6]

Experimental Protocols

As this document provides procedural guidance for disposal, detailed experimental protocols for research involving deulorlatinib are not applicable. All handling of deulorlatinib, including for disposal, should be conducted in accordance with your institution's established laboratory safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE) such as safety goggles, gloves, and a lab coat.[1][3]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and workflow for the proper disposal of deulorlatinib.

Caption: Workflow for the proper disposal of deulorlatinib waste.

Caption: Segregation of different laboratory waste streams.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. rxdestroyer.com [rxdestroyer.com]
• 3. danielshealth.com [danielshealth.com]
• 4. research.cuanschutz.edu [research.cuanschutz.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. medicalcenter.virginia.edu [medicalcenter.virginia.edu]